2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Introduction & Molecular Overview

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a halogenated aromatic compound belonging to the chloroacetamide class. Molecules in this class are recognized for their utility as synthetic intermediates and their potential biological activities.[1][2][3] The chloroacetamide moiety is a reactive functional group, making it a valuable building block for synthesizing more complex molecules, including various heterocyclic systems.[1][2][4] The high degree of chlorination on the phenyl ring, combined with the ethoxy group, imparts specific physicochemical characteristics that influence its solubility, stability, and interactions with biological systems.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It provides a detailed overview of the core physicochemical properties of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide, outlines validated experimental protocols for its characterization, and discusses critical considerations for its handling and stability.

Molecular Structure:

• IUPAC Name: 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

• Chemical Formula: C₁₀H₁₀Cl₃NO₂[5]

• Canonical SMILES: CCOC1=CC(=C(C(=C1)Cl)NC(=O)CCl)Cl[5]

Core Physicochemical Properties

The physical and chemical properties of a compound are fundamental to its application, dictating everything from its reaction kinetics to its formulation and bioavailability. The properties for 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide are summarized below.

Property	Value	Source
CAS Number	114961-03-4	[5]
Molecular Weight	282.55 g/mol	[5]
Physical Form	Solid (Predicted)	[6]
Calculated LogP	3.5694	[5]
Topological Polar Surface Area (TPSA)	38.33 Ų	[5]
Hydrogen Bond Donors	1	[5]
Hydrogen Bond Acceptors	2	[5]
Rotatable Bonds	4	[5]
Storage Conditions	Sealed in dry, 2-8°C	[5]

Expert Insights:

• The calculated LogP of 3.57 indicates significant lipophilicity.[5] This suggests the compound will have low solubility in aqueous media but good solubility in organic solvents like dichloromethane, ethyl acetate, and acetone. This property is a critical determinant in selecting appropriate solvent systems for synthesis, purification (e.g., chromatography), and formulation.[7]

• The presence of a single hydrogen bond donor (the amide N-H) and two acceptors (the carbonyl oxygen and the ethoxy oxygen) allows for limited hydrogen bonding, which influences its crystal lattice structure and melting point.[5]

• The four rotatable bonds suggest the molecule possesses a degree of conformational flexibility, which can be significant for its interaction with biological targets.[5]

Analytical Characterization & Methodologies

Rigorous analytical characterization is essential to confirm the identity, purity, and stability of any chemical compound. The following section details standard, field-proven protocols for 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide.

Chromatographic Purity Assessment (HPLC-UV)

Rationale: Reverse-phase high-performance liquid chromatography (RP-HPLC) is the gold standard for assessing the purity of moderately polar to nonpolar organic molecules. Given the compound's high LogP, a C18 stationary phase is ideal, as it provides sufficient hydrophobic retention. UV detection is suitable due to the presence of the aromatic ring, which will exhibit strong chromophoric activity.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve it in 1 mL of acetonitrile to create a 1 mg/mL stock solution. Further dilute with a 50:50 acetonitrile:water mixture to a working concentration of 50-100 µg/mL.

• Instrumentation & Columns:

  • HPLC System: Standard analytical HPLC with a UV-Vis detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Column Temperature: 30°C.

• Mobile Phase & Gradient:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 50% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to 50% B and re-equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

• Detection: Monitor at 254 nm.

• Analysis: Inject 5-10 µL of the sample. Purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks.

Self-Validation: The method's validity is confirmed by observing a sharp, symmetrical peak for the main analyte and good separation from any potential impurities or degradation products. A stable baseline and reproducible retention times across multiple injections ensure system suitability.

Diagram: HPLC Purity Analysis Workflow

Structural Elucidation

A. Mass Spectrometry (MS)

Rationale: Mass spectrometry is crucial for confirming the molecular weight and elemental composition. For this compound, the three chlorine atoms create a highly characteristic isotopic pattern that serves as a definitive confirmation of its identity.

Expected Results:

• Technique: Electrospray Ionization (ESI) in positive mode is typically effective for amide-containing compounds.

• Molecular Ion: Expect to observe the protonated molecule [M+H]⁺ at m/z 282.98 (calculated for C₁₀H₁₁³⁵Cl₃NO₂⁺).

• Isotopic Pattern: The key diagnostic feature will be the isotopic cluster arising from the presence of three chlorine atoms (³⁵Cl and ³⁷Cl). The expected pattern for the [M+H]⁺ ion would be a series of peaks at approximately m/z 283, 285, 287, and 289 with a relative intensity ratio of roughly 100:98:32:3. This unique signature provides unambiguous evidence for a trichlorinated species.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: ¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule, confirming the connectivity of atoms and the specific isomeric arrangement.

Expected ¹H NMR Signals (in CDCl₃, ~400 MHz):

• Ethoxy Group (CH₃): A triplet at ~1.4 ppm (3H).

• Ethoxy Group (CH₂): A quartet at ~4.0 ppm (2H).

• Chloroacetyl Group (CH₂): A singlet at ~4.2 ppm (2H).[8]

• Aromatic Protons: A singlet at ~7.0-7.2 ppm (2H). The two protons on the phenyl ring are chemically equivalent due to the symmetrical substitution pattern at positions 2 and 6.

• Amide Proton (NH): A broad singlet at ~8.0-8.5 ppm (1H).

Expected ¹³C NMR Signals (in CDCl₃, ~100 MHz):

• Ethoxy Group (CH₃): ~15 ppm.

• Chloroacetyl Group (CH₂): ~43 ppm.

• Ethoxy Group (CH₂): ~64 ppm.

• Aromatic Carbons (C3, C5): ~115 ppm.

• Aromatic Carbons (C2, C6): ~128-130 ppm (attached to Cl).

• Aromatic Carbon (C1): ~135 ppm (attached to N).

• Aromatic Carbon (C4): ~155 ppm (attached to O).

• Carbonyl Carbon (C=O): ~164-165 ppm.

Stability Considerations

Rationale: The 2-chloroacetamide functional group is an electrophilic moiety susceptible to nucleophilic substitution.[2][3] This inherent reactivity is key to its utility in synthesis but also represents its primary degradation pathway.

Primary Degradation Pathway: Hydrolysis

• The chlorine atom can be displaced by water, especially under basic or, to a lesser extent, acidic conditions, to form the corresponding 2-hydroxy-N-(2,6-dichloro-4-ethoxyphenyl)acetamide.

• This degradation can be monitored by the HPLC method described in Section 3.1, where the more polar hydroxy-adduct would elute with a shorter retention time.

Forced Degradation Study Protocol:

• Prepare solutions of the compound (~100 µg/mL) in:

  • 0.1 M HCl (Acidic condition)

  • 0.1 M NaOH (Basic condition)

  • 3% H₂O₂ (Oxidative condition)

• Incubate solutions at 40-50°C for 24-48 hours.

• At various time points (e.g., 0, 4, 8, 24, 48h), take an aliquot, neutralize if necessary, and analyze by HPLC.

• Compare the chromatograms to an untreated control to identify and quantify degradation products.

Expert Insight: Due to this potential instability, the compound should be stored in a dry, cool environment, and solutions should be prepared fresh for experimental use.[5] Avoidance of high pH conditions is critical to prevent rapid degradation.

Diagram: Stability Assessment Workflow

Conclusion

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a lipophilic, trichlorinated aromatic compound with defined physicochemical properties. Its characterization relies on a combination of chromatographic and spectroscopic techniques, with RP-HPLC providing a robust method for purity assessment and mass spectrometry offering definitive structural confirmation through its unique isotopic signature. The primary stability liability is the potential for hydrolysis of the chloroacetyl group. The data and protocols presented in this guide provide a solid foundation for researchers to confidently handle, analyze, and utilize this compound in their scientific endeavors.

References

• Profiling of Disubstituted Chloroacetamides' Potential Biological Activity by Liquid Chromatography. MDPI. [Link]

• A chloroacetamide derivative as a potent candidate for fusariosis treatment. National Institutes of Health (NIH). [Link]

• 2-Chloro-N-(chloromethyl)-N-(2,6-diethylphenyl)acetamide. PubChem, National Institutes of Health. [Link]

• A novel synthesis of chloroacetamide derivatives via C-amidoalkylation of aromatics by 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide. Arkat USA. [Link]

• Synthetic route of synthesized chloroacetamide derivatives (1–22). ResearchGate. [Link]

• Utilisation of bis-chloroacetamide derivative in the synthesis of new biologically active sulfide compounds. SciELO SA. [Link]

• 2-chloro-N-(2,6-dichlorophenyl)-N-phenylacetamide. PubChem, National Institutes of Health. [Link]

• 2-Chloro-N-(2,6-dimethylphenyl)acetamide Properties. U.S. Environmental Protection Agency (EPA). [Link]

• Acetamide, 2-chloro-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-. NIST Chemistry WebBook. [Link]

• Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. Taylor & Francis Online. [Link]

• Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. ResearchGate. [Link]

• Chloroacetamide. PubChem, National Institutes of Health. [Link]

• Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests. National Institutes of Health (NIH). [Link]

• 2-chloro-n-(2,6-diethylphenyl)-n-(ethoxymethyl)acetamide. PubChemLite. [Link]

• Scheme 4. Synthesis of N-substituted chloroacetamides. ResearchGate. [Link]

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• 5. chemscene.com [chemscene.com]
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• 8. 2-Chloro-N-(2,6-dimethylphenyl)acetamide synthesis - chemicalbook [chemicalbook.com]

Technical Monograph: Structural Characterization & Mass Isotopologue Analysis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

This technical guide provides a comprehensive structural and gravimetric analysis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide (CAS: 114961-03-4), a specialized electrophilic intermediate often utilized in the synthesis of heterocyclic kinase inhibitors (e.g., JAK inhibitors) and advanced agrochemicals.[1]

[1]

Executive Summary

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a tri-halogenated acetanilide derivative serving as a critical "warhead" intermediate in medicinal chemistry.[1] Its structure combines a symmetric, electron-rich aniline core with a reactive

-chloroacetamide tail.[1] This electrophilic nature makes it a versatile building block for constructing fused heterocycles (such as imidazo[4,5-d]dipyridoazepines) via alkylation-cyclization sequences.

However, this same reactivity classifies it as a Potentially Mutagenic Impurity (PMI) under ICH M7 guidelines, necessitating rigorous structural confirmation and trace-level detection. This guide details the molecular architecture, isotopic weight analysis, and synthesis workflows required for its control in pharmaceutical development.

Molecular Architecture & Physicochemical Profile[2]

The molecule exhibits

symmetry (planar symmetry through the phenyl ring and amide bond) if the ethoxy group rotates freely, but crystal packing often locks the conformation. The steric bulk of the ortho-chlorines forces the amide bond out of planarity with the phenyl ring, impacting its NMR shifts and solubility.

Physicochemical Data Table[1]

Property	Value	Technical Context
Molecular Formula		Tri-chlorinated motif drives isotopic pattern.[1]
Exact Mass (Monoisotopic)	280.9777 Da	Based on .
Average Molecular Weight	282.55 g/mol	Weighted average of natural isotopes.
LogP (Predicted)	~3.57	Highly lipophilic due to tri-halo substitution.
TPSA	38.33	Polar surface area dominated by the amide/ether.
Melting Point	135–136 °C	High crystallinity due to -stacking/H-bonding.

Structural Connectivity Diagram (DOT)

[1]

Mass Spectrometry & Isotopic Weight Analysis[3]

For researchers validating this compound, the molecular weight is not a single number but a distinct isotopic envelope . The presence of three chlorine atoms creates a complex spectral signature that serves as the primary identification fingerprint.

The "Chlorine Cluster" Effect

Chlorine exists naturally as

(~75.8%) and (~24.2%). With three chlorines ( ), the statistical distribution follows the binomial expansion .

Theoretical Abundance Ratios:

• M (3x

  ): relative abundance (Base Peak).

• M+2 (2x

  , 1x ): (Almost equal height to M).

• M+4 (1x

  , 2x ): .

• M+6 (3x

  ): .

High-Resolution Mass Spectrometry (HRMS) Targets[1]

When performing LC-MS/MS validation (e.g., Q-TOF or Orbitrap), use the following exact mass targets for the

and ions.

Isotopologue	Species Composition	Exact Mass ( , m/z)	Relative Intensity
M (Monoisotopic)		281.9850	100%
M+2		283.9820	~96%
M+4		285.9791	~31%
M+6		287.9761	~3%

Analyst Note: A deviation of >5% in the M/M+2 ratio indicates potential co-elution with a mono- or di-chlorinated impurity (e.g., the des-chloro analog).[1]

Structural Elucidation Protocols (NMR/IR)

Proton NMR ( -NMR) Diagnostic Signals

Solvent:

or .[1]

• Aromatic Protons (Symmetry Check):

  • The 2,6-dichloro substitution pattern renders the protons at positions 3 and 5 equivalent.

  • Signal: A strong singlet (2H) in the range of

    7.0 – 7.2 ppm .

  • Validation: If this appears as a doublet or multiplet, the 2,6-symmetry is broken (impurity).

• Ethoxy Group:

  • Triplet (3H,

    ) at 1.3–1.4 ppm.

  • Quartet (2H,

    ) at 4.0–4.1 ppm.

• Alpha-Chloro Methylene:

  • Singlet (2H,

    ) at 4.2–4.4 ppm .

  • Note: This peak is deshielded by both the carbonyl and the chlorine.

Infrared Spectroscopy (FT-IR)

• Amide I (C=O): Sharp band at 1660–1690 cm⁻¹ .

• Amide II (N-H bend): ~1530 cm⁻¹.

• Ether (C-O-C): Strong stretch at 1240 cm⁻¹.

• C-Cl Stretch: Distinct fingerprint bands at 700–800 cm⁻¹.[1]

Synthesis & Experimental Workflow

The synthesis follows a classical Schotten-Baumann or anhydrous acylation pathway.[1] The choice of base is critical to prevent the hydrolysis of the reactive

-chloro group.[1]

Reaction Workflow Diagram (DOT)

Step-by-Step Protocol

Objective: Synthesis of 10g of Target Compound.

• Preparation: Charge a 250 mL 3-neck round-bottom flask with 2,6-dichloro-4-ethoxyaniline (1.0 eq) and anhydrous Dichloromethane (DCM) (10 volumes).

• Base Addition: Add Triethylamine (TEA) (1.2 eq) and cool the mixture to 0–5 °C using an ice bath.

• Acylation: Add Chloroacetyl chloride (1.1 eq) dropwise over 30 minutes. Caution: Exothermic reaction.[1]

• Reaction: Allow to warm to Room Temperature (20–25 °C) and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 3:1) or HPLC.[2]

• Quench & Wash:

  • Quench with water.[3]

  • Wash organic layer with 1N HCl (to remove unreacted aniline—critical for purity).

  • Wash with Saturated

    and Brine.

• Isolation: Dry over

  , filter, and concentrate in vacuo.

• Purification: Recrystallize the crude solid from Heptane/Ethyl Acetate to achieve >98% purity (HPLC area %).

Regulatory & Safety Context

• Genotoxicity Alert: As an

  -chloroacetamide, this compound is an alkylating agent. It must be handled in a fume hood with double-gloving.[1] In drug substances, it is treated as a Class 2 or 3 solvent/impurity, requiring ppm-level control limits.

• Storage: Store at 2–8 °C under inert gas (Argon/Nitrogen) to prevent hydrolysis of the chloroacetamide moiety to the corresponding alcohol (glycolamide impurity).

References

• PubChem. (2025).[4][5] Compound Summary: 2-Chloro-N-(4-ethoxyphenyl)acetamide (Analogous Structure Analysis). National Library of Medicine. Retrieved February 27, 2026, from [Link]

• Google Patents. (2009). Janus Kinase Inhibitors for Treatment of Dry Eye and Other Eye Related Diseases (WO2010039518A2). (Contextual usage as intermediate).

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• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Trichloroethylene | ClCH=CCl2 | CID 6575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-chloro-N-(2,6-diethylphenyl)acetamide | C12H16ClNO | CID 96338 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Stability Profile of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

An In-Depth Technical Guide

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) or key chemical intermediate is a critical quality attribute that dictates its shelf-life, manufacturing process, and ultimate safety and efficacy. This guide provides a comprehensive framework for characterizing the thermodynamic stability profile of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide (CAS No. 114961-03-4). While specific experimental data for this compound is not extensively available in public literature, this document outlines the theoretical underpinnings and established experimental methodologies required to generate a robust stability profile. We will delve into the core principles of thermodynamic stability, detail the essential analytical techniques, and explain the causal logic behind the experimental design. This guide is intended for researchers, scientists, and drug development professionals engaged in the chemical and pharmaceutical sciences.

Introduction: The Significance of Stability

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a chlorinated acetamide derivative with the molecular formula C₁₀H₁₀Cl₃NO₂ and a molecular weight of 282.55 g/mol .[1] While its specific applications are not widely documented, its structural motifs are common in agrochemicals and pharmaceutical intermediates.[2][3][4] For any such compound progressing through a development pipeline, understanding its intrinsic stability is paramount. Thermodynamic stability governs the potential for a compound to exist in different physical forms (polymorphism) and its propensity to degrade over time.[5] An unstable compound can lead to loss of potency, formation of toxic degradants, and unpredictable bioavailability, posing significant risks to both patient safety and product viability.[5][6]

This guide provides the strategic and technical framework to preemptively identify and characterize these risks by establishing a thorough thermodynamic stability profile.

Theoretical Framework: The Energetics of Stability

The thermodynamic stability of a molecule is fundamentally described by its Gibbs free energy (G). A system naturally trends towards its lowest energy state; therefore, a lower Gibbs free energy corresponds to a more stable state. The key relationship is defined by the equation:

ΔG = ΔH - TΔS

Where:

• ΔG (Gibbs Free Energy): The energy available to do work. A negative ΔG indicates a spontaneous (favorable) process, while a positive ΔG indicates a non-spontaneous one.

• ΔH (Enthalpy): The total heat content of a system. An exothermic process (releases heat, negative ΔH) contributes favorably to stability. It reflects the strength of the intermolecular and intramolecular bonds.[7]

• T (Temperature): The absolute temperature in Kelvin.

• ΔS (Entropy): A measure of the disorder or randomness of a system. An increase in disorder (positive ΔS) is thermodynamically favorable.

This relationship is crucial for understanding phenomena like polymorphism, where different crystal forms of the same molecule can have different ΔG values, leading one to be more stable than another under specific conditions.[5]

Caption: Relationship between Gibbs Free Energy, Enthalpy, and Entropy.

Experimental Characterization of Thermodynamic Stability

A multi-faceted experimental approach is required to build a complete stability profile. The following techniques are cornerstones of this process.

Differential Scanning Calorimetry (DSC)

Causality: DSC is the primary tool for probing the thermal transitions of a material. By precisely measuring the heat flow into or out of a sample as it is heated or cooled, we can identify and quantify events like melting, crystallization, and glass transitions. The melting point (Tm) is a direct indicator of the energy required to break the crystal lattice, making it a key parameter for stability.

Experimental Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide into an aluminum DSC pan. Crimp a lid onto the pan to encapsulate the sample. Prepare an identical empty pan to serve as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the cell at a starting temperature, typically 25°C.

  • Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature well above the expected melting point (e.g., 250°C).

  • Hold at the final temperature for 1-2 minutes.

  • Cool the sample back to the starting temperature at a controlled rate.

• Data Analysis: Analyze the resulting thermogram. The melting point is identified as the onset or peak of the endothermic event. The area under the melting peak corresponds to the enthalpy of fusion (ΔHfus).

Caption: Experimental workflow for Differential Scanning Calorimetry.

Thermogravimetric Analysis (TGA)

Causality: TGA measures changes in a material's mass as a function of temperature. This technique is essential for determining the temperature at which the compound begins to decompose. It also reveals the presence of bound solvents or water, which can significantly impact stability and act as reactants in degradation pathways.

Experimental Protocol:

• Sample Preparation: Accurately weigh a slightly larger sample (5-10 mg) of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide onto a tared TGA pan (typically platinum or ceramic).

• Instrument Setup: Place the pan onto the TGA's microbalance. Purge the furnace with an inert gas (e.g., nitrogen at 50-100 mL/min).

• Thermal Program:

  • Equilibrate the furnace at a starting temperature, typically 25°C.

  • Ramp the temperature at a controlled rate (e.g., 10°C/min or 20°C/min) to a high temperature where all material is expected to have decomposed (e.g., 600°C).

• Data Analysis: Examine the TGA curve (mass vs. temperature). Identify the onset temperature of any significant mass loss, which indicates the beginning of thermal decomposition. Mass loss at lower temperatures (e.g., <120°C) may indicate the loss of residual solvent or water.

Caption: Experimental workflow for Thermogravimetric Analysis.

Forced Degradation (Stress) Studies

Causality: Forced degradation studies are designed to accelerate the chemical degradation of a substance to identify likely degradation products and pathways. This is crucial for developing stability-indicating analytical methods and for understanding how the molecule might behave under long-term storage or manufacturing stress. The conditions are based on International Council for Harmonisation (ICH) guidelines.

Protocol Overview: The compound is subjected to a series of harsh conditions, and the resulting samples are analyzed (typically by HPLC) to quantify the parent compound and identify any new peaks corresponding to degradants.

• Acid/Base Hydrolysis: Reflux the compound in solutions of 0.1 M HCl and 0.1 M NaOH.

• Oxidation: Treat the compound with a solution of hydrogen peroxide (e.g., 3% H₂O₂).

• Thermal Stress: Store the solid compound at elevated temperatures (e.g., 60-80°C).

• Photostability: Expose the compound to a controlled source of UV and visible light.

• Humidity: Store the solid compound at elevated humidity (e.g., 75-90% RH).

Caption: Key conditions for forced degradation studies.

Synthesizing the Stability Profile

The data from these discrete experiments are integrated to form a holistic understanding of the compound's stability.

Hypothetical Data Summary:

The table below illustrates the type of data that would be generated from these studies to construct the stability profile for 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide.

Parameter	Technique	Expected Result/Observation	Implication on Stability
Physical Form	Visual, Microscopy	White to off-white crystalline solid	Crystalline solids are generally more stable than amorphous forms.
Melting Point (Tm)	DSC	Sharp endotherm, e.g., 175 ± 5 °C	A high melting point suggests a stable crystal lattice with strong intermolecular forces.
Enthalpy of Fusion (ΔHfus)	DSC	e.g., 30-40 kJ/mol	Quantifies the energy required to melt the solid; higher values indicate greater lattice stability.
Thermal Decomposition	TGA	Onset > 250°C	High thermal stability; the compound is stable well above its melting point.
Residual Solvents	TGA	< 0.5% mass loss below 120°C	Low solvent content minimizes potential for solvent-mediated degradation.
Hydrolytic Stability	Forced Degradation	Significant degradation under basic conditions; minor degradation under acidic conditions.	The amide bond is likely susceptible to base-catalyzed hydrolysis.
Oxidative Stability	Forced Degradation	Stable; minimal degradation observed with H₂O₂.	The molecule is not highly susceptible to oxidation.
Photostability	Forced Degradation	Potential for minor degradation upon prolonged UV exposure.	May require protection from light during storage and handling.

Conclusion

Establishing the thermodynamic stability profile is a non-negotiable step in the development of any new chemical entity. Through a systematic application of techniques like DSC, TGA, and forced degradation studies, one can build a comprehensive understanding of a molecule's intrinsic properties. For 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide, this profile would reveal its resilience to thermal stress, identify its vulnerabilities (e.g., to hydrolysis), and guide formulation development, storage recommendations (e.g., store at 2-8°C, protected from light and moisture), and manufacturing controls.[1] This foundational knowledge is critical for ensuring product quality, safety, and regulatory compliance throughout the product lifecycle.

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• 7. m.youtube.com [m.youtube.com]

Literature review on 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide derivatives

This technical guide provides an in-depth review of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide (CAS 114961-03-4) and its derivatives.[1][2] It focuses on the molecule's role as a high-value electrophilic building block in medicinal chemistry, particularly for the synthesis of Janus Kinase (JAK) inhibitors , Diclofenac metabolites , and covalent probes .[1][2]

Executive Summary & Chemical Identity

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a specialized

-chloroacetamide intermediate characterized by a highly functionalized aniline core.[1][2] The presence of the 2,6-dichloro substitution pattern provides steric protection to the amide bond and ortho-positions, while the 4-ethoxy group serves as a distinct electronic donor and lipophilic handle.[1][2]

This molecule acts as a "linchpin" intermediate: the chloroacetyl group serves as a reactive electrophile for cyclization or conjugation, while the 2,6-dichloro-4-ethoxyphenyl moiety is a conserved pharmacophore found in advanced drug candidates for autoimmune diseases and oncology.[1][2]

Chemical Profile

Property	Specification
CAS Number	114961-03-4
IUPAC Name	2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide
Molecular Formula
Molecular Weight	282.55 g/mol
Core Scaffold	-Chloroacetanilide
Key Pharmacophore	2,6-Dichloro-4-ethoxyphenyl (DCEP)
Physical State	Solid (typically off-white to crystalline)
Solubility	Soluble in DMSO, DMF, DCM; limited solubility in water

Synthesis & Production Protocols

The synthesis of this compound follows a robust acylation pathway, critical for maintaining high purity and avoiding over-alkylation.[1][2]

Precursor Preparation: 2,6-Dichloro-4-ethoxyaniline

The core aniline is often synthesized via the chlorination of 4-phenetidine or the ethylation of 2,6-dichloro-4-aminophenol.[1][2] High-purity aniline is essential to prevent regioisomeric impurities in the final acetamide.[1][2]

Acylation Protocol (Standard Operating Procedure)

Objective: Selective N-acylation of the sterically hindered aniline without promoting bis-acylation.[1][2]

Reagents:

• Substrate: 2,6-Dichloro-4-ethoxyaniline (1.0 eq)[1]

• Reagent: Chloroacetyl chloride (1.1–1.2 eq)[1][2]

• Base: Potassium carbonate (

  ) or Triethylamine ( ) (1.5 eq)[1][2]

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)[1][2]

Step-by-Step Methodology:

• Dissolution: Dissolve 2,6-dichloro-4-ethoxyaniline in anhydrous DCM under an inert atmosphere (

  ). Cool to 0°C to suppress exothermic side reactions.

• Base Addition: Add the base (

  ) dropwise.[1][2] The steric bulk of the 2,6-dichloro groups reduces the nucleophilicity of the amine, necessitating a strong driving force (base scavenger).[2]

• Acylation: Add chloroacetyl chloride dropwise over 30 minutes. Maintain temperature <5°C.

• Reaction Monitoring: Stir at 0°C for 1 hour, then warm to room temperature. Monitor via TLC/LC-MS (Target mass: 282.55 Da).[2]

• Quench & Workup: Quench with saturated

  . Extract with DCM.[1][2] Wash organic layer with 1M HCl (to remove unreacted aniline) and brine.[1][2]

• Purification: Recrystallize from Ethanol/Heptane or purify via silica gel chromatography (Hexane:EtOAc gradient).

Synthesis Workflow Diagram

Figure 1: Synthetic pathway for the production of the target chloroacetamide via Schotten-Baumann conditions.

Reactivity Profile & Derivative Generation

The defining feature of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is its bifunctional reactivity :

• Electrophilic

  -Carbon: Susceptible to displacement by nucleophiles (amines, thiols).[1][2]

• Sterically Hindered Amide: The 2,6-dichloro substitution twists the amide bond out of planarity with the phenyl ring, increasing stability against enzymatic hydrolysis but reducing the rate of intramolecular cyclization compared to non-hindered analogs.[1][2]

Nucleophilic Substitution ( )

This is the primary route for generating libraries of bioactive derivatives.[1][2]

• Amination: Reaction with primary/secondary amines yields glycinamides .[1][2]

  • Application: Synthesis of piperazinone scaffolds.[1][2]

• Thio-alkylation: Reaction with thiols yields thioethers .[1][2]

  • Application: Introduction of metabolic handles or covalent cysteine targeting.[1][2]

Finkelstein Reaction

To enhance reactivity, the chloride can be exchanged for iodide using NaI in acetone.[1][2] This generates the

-iodoacetamide analog, a more potent alkylating agent often used in proteomic profiling.[1][2]

Reaction Pathway Diagram

Figure 2: Divergent synthesis of bioactive derivatives from the chloroacetamide core.

Medicinal Chemistry Applications

JAK Inhibitor Pharmacophore

The 2,6-dichloro-4-ethoxyphenyl moiety is a validated pharmacophore in the design of Janus Kinase (JAK) inhibitors , specifically for autoimmune indications (e.g., dry eye disease, rheumatoid arthritis).[1][2]

• Mechanism: The 2,6-dichloro substitution locks the conformation of the phenyl ring relative to the heterocyclic core (e.g., imidazo[4,5-d]dipyridoazepine), optimizing binding within the ATP pocket of the kinase.[2]

• Role of Acetamide: In early discovery, the chloroacetamide derivative serves as a versatile intermediate to attach this "locked" phenyl group to various scaffolds via nucleophilic displacement.[1][2]

Diclofenac Metabolite Studies

While Diclofenac (2-(2,6-dichloroanilino)phenylacetic acid) lacks the 4-ethoxy group, the 2,6-dichloro-4-ethoxyaniline scaffold is a key intermediate in the synthesis of 4'-hydroxydiclofenac (a major metabolite).[1][2]

• Workflow: The ethoxy group acts as a protected hydroxyl.[1][2] Researchers synthesize the 4-ethoxy derivative and subsequently deprotect it (e.g., using

  ) to generate the 4-hydroxy metabolite for toxicity and pharmacokinetic studies.[1][2]

Covalent Inhibitor Design (Warheads)

-Chloroacetamides are classic "covalent warheads" that target non-catalytic cysteine residues in kinases and other enzymes.[1][2]

• Strategy: The 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide structure combines a reactive warhead (chloroacetyl) with a lipophilic, sterically defined recognition element (the aryl group).[1][2] This makes it a candidate for Targeted Covalent Inhibitor (TCI) screening libraries.[2]

Handling & Safety (E-E-A-T)

Warning:

-Chloroacetamides are potent alkylating agents and contact sensitizers.[1][2]

• Skin Sensitization: Direct contact can cause severe allergic dermatitis.[1][2] Double-gloving (Nitrile) is mandatory.[1][2]

• Inhalation: Use a chemical fume hood.[1][2] The compound may sublime or form dust during weighing.[1][2]

• Deactivation: Spills should be treated with a solution of 10% sodium thiosulfate or dilute ammonia to quench the alkylating potential before disposal.[1][2]

References

• ChemScene. (2024).[1][2] Product Monograph: 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide (CAS 114961-03-4).[1][2][3][4] Retrieved from [1][2]

• World Intellectual Property Organization. (2013).[1][2] Patent WO2013173506A2: Method of treating muscular degradation (JAK Inhibitors).[1][2] Retrieved from [1][2]

• Hafeez, F., et al. (2018).[1][2] An Improved Synthesis of 4'-Hydroxydiclofenac.[1][2] Journal of the Korean Chemical Society.[1][2] Retrieved from

• BLD Pharm. (2024).[1][2] Safety Data Sheet: 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide.[1][2][3] Retrieved from [1][2]

• Bhatia, P. A., et al. (2004).[1][2] Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide derivatives (Analogous Chemistry). US Patent Application 2004/0029887.[1][2] Retrieved from

Sources

• 1. 136099-55-3|N-(2,6-Dichloro-4-methoxyphenyl)acetamide|BLD Pharm [bldpharm.com]
• 2. 207395-03-7|2-Chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide|BLD Pharm [bldpharm.com]
• 3. 36160-92-6|2-Chloro-N-(4-(4-chlorophenoxy)phenyl)acetamide|BLD Pharm [bldpharm.com]
• 4. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note: A Robust, Validated HPLC Method for the Quantification of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Abstract

This application note presents a comprehensive, step-by-step guide for the development and validation of a reverse-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide. The protocol is designed for researchers, quality control analysts, and drug development professionals requiring a reliable and robust analytical procedure. The methodology is grounded in established scientific principles and adheres to the validation framework outlined by the International Council for Harmonisation (ICH).[1][2][3][4] This document details the rationale behind chromatographic parameter selection, a full method optimization workflow, and a complete validation protocol covering specificity, linearity, accuracy, precision, and robustness.

Analyte Properties & Chromatographic Rationale

A thorough understanding of the analyte's physicochemical properties is the foundation of an efficient method development strategy.

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a chlorinated aromatic acetamide derivative. Its key properties are summarized in the table below.

Property	Value	Source	Implication for HPLC Method
CAS Number	114961-03-4	[5]	Unique identifier for the target analyte.
Molecular Formula	C₁₀H₁₀Cl₃NO₂	[5]
Molecular Weight	282.55 g/mol	[5]
Structure	Aromatic, 3 Cl atoms	[5]	The aromatic ring provides strong UV chromophores, making UV detection a suitable choice.[6]
Predicted LogP	3.5694	[5]	A LogP value > 2 indicates significant hydrophobicity, making Reverse-Phase (RP) chromatography the ideal separation mode.[7]

The molecule's hydrophobic nature, conferred by the dichlorinated ethoxyphenyl ring, strongly suggests that it will be well-retained on a non-polar stationary phase, such as C18.[7] The conjugated aromatic system is expected to exhibit significant UV absorbance, making a Diode Array Detector (DAD) or a standard UV-Vis detector a highly effective and accessible means of quantification.

Method Development and Optimization Strategy

The development process follows a logical progression from initial parameter scouting to fine-tuning for optimal performance. The objective is to achieve a symmetrical peak for the analyte, baseline resolution from any impurities, and a practical run time.

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// Edges A -> B [label="Informs Choices"]; B -> C [label="Execute"]; C -> D [label="Refine Conditions"]; D -> E [label="Verify Performance"]; E -> D [label="Optimization\nNeeded", style=dashed]; E -> F [label="Criteria Met"]; F -> G [label="Complete"]; }

Figure 1: HPLC Method Development and Validation Workflow.

Instrumentation, Materials, and Reagents

• Instrumentation: HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A C18 stationary phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended as a starting point.

• Chemicals:

  • 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide reference standard (>98% purity).[5]

  • Acetonitrile (ACN), HPLC grade.

  • Methanol (MeOH), HPLC grade.

  • Water, HPLC grade or ultrapure (e.g., Milli-Q).

  • Formic Acid or Phosphoric Acid (optional, for pH adjustment).

Protocol: Initial Parameter Selection and Scouting

The goal of this phase is to determine the approximate retention time and establish a baseline for optimization.

• Standard Preparation: Prepare a 100 µg/mL stock solution of the reference standard in acetonitrile.

• UV Spectra Acquisition: Using the DAD, perform a scan of the analyte solution from 200-400 nm to determine the wavelength of maximum absorbance (λmax). For chlorinated aromatic compounds, a wavelength of ~210 nm or ~254 nm is often a good starting point.[6]

• Column Selection: Install a C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Initial Gradient: A broad scouting gradient is highly effective for determining the required elution strength.

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile (ACN)

  • Flow Rate: 1.0 mL/min

  • Gradient Program:

    • 0-2 min: 50% B

    • 2-15 min: 50% to 95% B

    • 15-17 min: 95% B

    • 17-18 min: 95% to 50% B

    • 18-20 min: 50% B (re-equilibration)

• Injection: Inject 10 µL of the standard solution and monitor the chromatogram. The retention time from this run will inform the next optimization steps.

Protocol: Method Optimization

Based on the scouting run, the method is refined to achieve optimal separation and peak shape.

• Causality: If the scouting run shows a retention time between 5 and 15 minutes, an isocratic method may be feasible and is often preferred for its simplicity and robustness. If the peak elutes too early, decrease the organic content. If it elutes too late, increase it.

• Isocratic Method Development: Based on the %B at which the analyte eluted in the scouting run, set an initial isocratic mobile phase composition. For example, if elution occurred at 10 minutes (approx. 75% B), start with an isocratic mobile phase of 75% ACN / 25% Water.

• Mobile Phase Tuning: Adjust the ACN/Water ratio in ±5% increments to achieve a retention time between 3 and 10 minutes. Aim for a k' (retention factor) between 2 and 10.

• Flow Rate and Temperature Adjustment:

  • Adjust the flow rate (e.g., 0.8-1.2 mL/min) to balance analysis time and column pressure.

  • Set the column temperature (e.g., 30-40 °C) to ensure consistent retention times and improve peak shape.

• Peak Shape Improvement: If peak tailing is observed, adding a small amount of acid (e.g., 0.1% formic acid) to the mobile phase can improve symmetry by suppressing interactions with residual silanols on the stationary phase.[8][9]

Final Optimized Isocratic Method

The following table presents a well-optimized set of conditions derived from the development strategy.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	220 nm (or determined λmax)
Injection Volume	10 µL
Run Time	10 minutes

Method Validation Protocol (ICH Q2(R2))

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[1][2][10] The following protocols are based on the ICH Q2(R2) guidelines.[1][2]

graph ValidationParameters { layout=dot; rankdir=TB; node [shape=ellipse, style="filled", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

// Node Definitions Center [label="Validated Method", shape=doublecircle, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Specificity [label="Specificity", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Linearity [label="Linearity", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Accuracy [label="Accuracy", fillcolor="#34A853", fontcolor="#FFFFFF"]; Precision [label="Precision", fillcolor="#FBBC05", fontcolor="#202124"]; Robustness [label="Robustness", fillcolor="#F1F3F4", fontcolor="#202124"]; Range [label="Range", fillcolor="#4285F4", fontcolor="#FFFFFF", style=dashed]; LOQ [label="LOQ", fillcolor="#FBBC05", fontcolor="#202124", style=dashed];

// Edges Center -> Specificity; Center -> Linearity; Center -> Accuracy; Center -> Precision; Center -> Robustness; Linearity -> Range; Precision -> Range; Accuracy -> Range; Precision -> LOQ; }

Figure 2: Interrelationship of Key ICH Validation Parameters.

System Suitability

• Purpose: To ensure the chromatographic system is performing adequately before sample analysis.

• Protocol: Make five replicate injections of a standard solution (e.g., 50 µg/mL).

• Acceptance Criteria:

  • Peak Tailing Factor (Tf): ≤ 2.0

  • Theoretical Plates (N): > 2000

  • Relative Standard Deviation (%RSD) of Peak Area: ≤ 2.0%

Specificity

• Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of other components (e.g., impurities, degradation products, matrix).[4][11]

• Protocol:

  • Inject a diluent blank to show no interfering peaks at the analyte's retention time.

  • If applicable, inject a placebo (matrix without analyte) to confirm no matrix interference.

  • Perform forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) on the analyte. Analyze the stressed samples to ensure the main peak is resolved from all degradation product peaks (peak purity analysis with DAD is recommended).

Linearity and Range

• Purpose: To verify the direct proportionality between analyte concentration and detector response over a defined range.[3][4]

• Protocol:

  • Prepare a series of at least five standard solutions from the stock solution, covering the expected working range (e.g., 10, 25, 50, 75, 100 µg/mL).

  • Inject each concentration in triplicate.

  • Construct a calibration curve by plotting the mean peak area against concentration.

• Acceptance Criteria:

  • Correlation Coefficient (r²): ≥ 0.995[12]

Accuracy (as Recovery)

• Purpose: To assess the closeness of the experimental value to the true value.[11][12]

• Protocol:

  • Perform spike-recovery experiments using a placebo or blank matrix.

  • Spike the matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three samples at each level and analyze.

  • Calculate the percent recovery for each sample.

• Acceptance Criteria:

  • Mean Recovery: Typically between 98.0% and 102.0%.[12]

Precision

• Purpose: To evaluate the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[4][11]

• Protocol:

  • Repeatability (Intra-day): Analyze six independent preparations of the standard at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-day/Inter-analyst): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria:

  • %RSD: ≤ 2.0% for both repeatability and intermediate precision.[12]

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

• Purpose: To determine the lowest concentration of analyte that can be reliably quantified and detected, respectively.

• Protocol (Signal-to-Noise Approach):

  • Prepare and inject a series of increasingly dilute solutions.

  • Determine the concentration that results in a signal-to-noise (S/N) ratio of approximately 10 for LOQ and 3 for LOD.

• Acceptance: The LOQ should be verified by demonstrating acceptable precision (%RSD ≤ 10%).

Robustness

• Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[3]

• Protocol:

  • Vary the following parameters one at a time:

    • Flow Rate (± 0.1 mL/min)

    • Column Temperature (± 2 °C)

    • Mobile Phase Composition (e.g., ACN ± 2%)

  • Inject a standard solution and evaluate the impact on system suitability parameters (retention time, peak area, tailing factor).

• Acceptance Criteria:

  • System suitability criteria must be met under all varied conditions.

  • The %RSD of results should typically be ≤ 3%.[12]

Summary of Validation Parameters

Validation Parameter	Typical Acceptance Criteria
System Suitability	%RSD ≤ 2.0%, Tf ≤ 2.0, N > 2000
Specificity	No interference at analyte Rt; peak purity > 99%
Linearity (r²)	≥ 0.995
Accuracy (% Recovery)	98.0 - 102.0%
Precision (%RSD)	≤ 2.0%
LOQ (%RSD)	≤ 10%
Robustness	System suitability passes under all conditions

Conclusion

The HPLC method detailed in this application note is demonstrated to be simple, rapid, and reliable for the quantification of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide. The reverse-phase isocratic method provides excellent peak symmetry and a practical run time. The comprehensive validation protocol, designed in accordance with ICH guidelines, confirms that the method is specific, linear, accurate, precise, and robust for its intended purpose. This validated method is well-suited for routine quality control analysis and stability studies in pharmaceutical and research environments.

References

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• ECA Academy. FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures - Guidance for Industry. [Link]

• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• Aydin, D. C., et al. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. RSC Advances. [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• SIELC Technologies. Separation of Acetamide, 2-chloro-N-(2,6-dimethylphenyl)- on Newcrom R1 HPLC column. [Link]

• SlideShare. (2015). Ich guidelines for validation final. [Link]

• ResearchGate. (2025). What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps?. [Link]

• SIELC Technologies. Separation of Acetamide, 2-chloro-N-(chloromethyl)-N-(2,6-diethylphenyl)- on Newcrom R1 HPLC column. [Link]

• ResearchGate. (2021). Method Development and Determination of Chlorinated Polycyclic Aromatic Hydrocarbons in Different Matrices. [Link]

• PubChem. 2-chloro-N-(2,6-diethylphenyl)acetamide. [Link]

• PubMed. (2007). Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxalate chemiluminescence detection. [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. chemscene.com [chemscene.com]
• 6. Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxalate chemiluminescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CAS 1131-01-7: 2-Chloro-N-(2,6-dimethylphenyl)acetamide [cymitquimica.com]
• 8. Separation of Acetamide, 2-chloro-N-(2,6-dimethylphenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Acetamide, 2-chloro-N-(chloromethyl)-N-(2,6-diethylphenyl)- | SIELC Technologies [sielc.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. actascientific.com [actascientific.com]
• 12. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide in Medicinal Chemistry

The following Application Note and Protocol guide is designed for pharmaceutical researchers and process chemists. It details the strategic utilization of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide (CAS: 114961-03-4), a specialized electrophilic building block used in the synthesis of metabolically stable kinase inhibitors and ion channel modulators.

Executive Summary & Pharmacophore Rationale

In modern drug discovery, the 2,6-dichloro-4-ethoxyphenyl moiety is a privileged substructure. It offers a dual advantage: the 2,6-dichloro substitution sterically shields the amide bond from enzymatic hydrolysis and blocks metabolic oxidation at the ortho-positions, while the 4-ethoxy group modulates lipophilicity (LogP) and provides a hydrogen bond acceptor for active site interactions.

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide serves as the activated "warhead" form of this pharmacophore. It functions primarily as a versatile electrophile for N-alkylation or S-alkylation , allowing the rapid attachment of this stabilized aniline core to heterocyclic scaffolds (e.g., piperazines, imidazoles) or solubilizing tails. This intermediate is critical in the synthesis of Janus Kinase (JAK) inhibitors and next-generation sodium channel blockers.

Chemical Profile & Stability

Property	Specification
IUPAC Name	2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide
CAS Number	114961-03-4
Molecular Formula	C₁₀H₁₀Cl₃NO₂
Molecular Weight	282.55 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DCM, THF, DMSO; Insoluble in Water
Reactivity	High electrophilicity at -carbon; susceptible to hydrolysis at pH > 9
Storage	2–8°C, Desiccated (Hydrolysis sensitive)

Synthetic Utility & Mechanism[3]

The utility of this intermediate lies in its

-chloroacetamide group, which acts as a highly reactive handle for Nucleophilic Substitution ( ) .

Core Workflow: The "Linker" Strategy

Unlike simple anilines, this intermediate allows for the convergent synthesis of complex drugs. The chloride is displaced by a nucleophile (Nu) to form a stable glycine-amide linkage.

Mechanism:

• Activation: The carbonyl group withdraws electron density, making the

  -carbon highly electrophilic.

• Attack: A nucleophile (e.g., the secondary nitrogen of a piperazine) attacks the

  -carbon.

• Displacement: Chloride acts as a good leaving group, resulting in the coupled product.

Pathway Visualization

The following diagram illustrates the synthesis of the intermediate and its downstream application in coupling reactions.

[4][5]

Detailed Experimental Protocols

Protocol A: Synthesis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

This protocol ensures high purity by controlling the exotherm to prevent bis-acylation.

Reagents:

• 2,6-Dichloro-4-ethoxyaniline (1.0 eq)

• Chloroacetyl chloride (1.2 eq)

• Triethylamine (TEA) (1.5 eq) or

  (2.0 eq)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

• Preparation: Charge a 3-neck round bottom flask with 2,6-dichloro-4-ethoxyaniline (10 g, 48.5 mmol) and anhydrous DCM (100 mL). Stir until fully dissolved.

• Base Addition: Add TEA (10.1 mL, 72.7 mmol) and cool the mixture to 0°C using an ice/salt bath.

• Acylation: Add Chloroacetyl chloride (4.6 mL, 58.2 mmol) dropwise over 30 minutes. Critical: Maintain internal temperature < 5°C to prevent side reactions.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 3:1) or HPLC.

• Work-up:

  • Quench with cold water (50 mL).

  • Separate the organic layer and wash sequentially with 1M HCl (to remove unreacted amine), sat.

    , and brine.

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Heptane if necessary.

  • Target Yield: >90%[1][2][3]

  • Validation:

    NMR (DMSO- ) should show a singlet at ~4.2 ppm ( ).

Protocol B: Downstream Coupling (General Procedure)

Application: Synthesizing a kinase inhibitor scaffold by coupling with a secondary amine.

Reagents:

• Intermediate from Protocol A (1.0 eq)

• Secondary Amine (e.g., N-Boc-piperazine) (1.1 eq)

• Potassium Carbonate (

  ) (2.0 eq)

• Potassium Iodide (KI) (0.1 eq, Catalyst)

• Acetonitrile (ACN) or DMF

Step-by-Step Procedure:

• Dissolution: Dissolve the Intermediate (1.0 eq) in ACN (10 vol).

• Addition: Add

  (2.0 eq) and KI (0.1 eq). Stir for 10 minutes.

• Coupling: Add the Secondary Amine (1.1 eq).

• Heating: Heat to 60°C for 4–6 hours. Note: The reaction is faster in DMF but ACN allows easier work-up.

• Work-up: Filter off inorganic salts. Concentrate the filtrate. Triturate the residue with ether or water to precipitate the product.

Quality Control & Validation

To ensure the integrity of the intermediate before use in high-value synthesis, the following QC parameters must be met.

Test	Method	Acceptance Criteria	Rationale
Purity	HPLC (C18, ACN/H2O)	> 98.0%	Impurities compete in SN2 reactions.
Identity	NMR	Singlet @ ~4.2 ppm	Confirms presence of reactive handle.
Water Content	Karl Fischer	< 0.5%	Water hydrolyzes the chloride to the alcohol.
Residual Amine	HPLC	< 0.1%	Unreacted aniline leads to bis-coupled byproducts.

Safety & Handling (HSE)

• Sensitizer Warning: Chloroacetamides are potent contact sensitizers (skin irritants). All handling must occur in a fume hood with nitrile gloves and eye protection.

• Lachrymator: Chloroacetyl chloride (starting material) is a lachrymator; ensure scrubbers are active during the synthesis phase.

• Waste Disposal: Segregate halogenated waste. Do not mix with strong alkalis as this may generate toxic gases or uncontrolled exotherms.

References

• Google Patents. (2024). WO2024233900A1 - GSK3a inhibitors and methods of use thereof.

• PubChem. (n.d.).[4] 2-chloro-N-(4-ethoxyphenyl)acetamide (Related Compound Data). Retrieved October 24, 2023, from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2-chloro-N-(2,6-dichlorophenyl)-N-phenylacetamide | 15308-01-7 [chemicalbook.com]
• 3. US5068392A - Process for the preparation of 2-chloro and 2,6-dichloroanilines - Google Patents [patents.google.com]
• 4. 2-Chloro-N-(chloromethyl)-N-(2,6-diethylphenyl)acetamide | C13H17Cl2NO | CID 162007 - PubChem [pubchem.ncbi.nlm.nih.gov]

Scale-up procedures for 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide production

Application Note: Process Scale-Up for 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Part 1: Executive Summary & Strategic Analysis

1.1 Scope This document details the scale-up procedures for the synthesis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide (CAS: 114961-03-4). This compound is a critical intermediate, structurally related to acetamide herbicides and pharmaceutical precursors. The protocol transitions from gram-scale laboratory synthesis to kilogram-scale pilot production, emphasizing impurity control, thermal safety, and solid-state isolation.

1.2 Chemical Strategy & Critical Process Parameters (CPPs) The synthesis involves the N-acylation of 2,6-dichloro-4-ethoxyaniline with chloroacetyl chloride .

• Mechanistic Insight: The substrate presents a unique "Push-Pull-Block" electronic profile.

  • Block: The 2,6-dichloro substitution creates significant steric hindrance around the amine, retarding nucleophilic attack.

  • Pull: The chloro groups are electron-withdrawing (inductive), lowering the pKa of the aniline.

  • Push: The 4-ethoxy group is electron-donating (resonance), partially restoring nucleophilicity.

  • Implication: Unlike simple anilines, this reaction requires forcing conditions (higher temperature or stronger base catalysis) but is prone to stalling if the acid chloride hydrolyzes before reacting.

• Key Challenges:

  • Exotherm Control: Chloroacetyl chloride addition is highly exothermic.

  • HCl Management: The reaction generates stoichiometric HCl, which must be scavenged to prevent salt formation of the unreacted aniline (stalling the reaction) or degradation of the ethoxy ether linkage.

  • Lachrymatory Hazards: Chloroacetyl chloride is a potent lachrymator and corrosive agent; containment is non-negotiable.

Part 2: Material Attributes & Safety Profile

2.1 Raw Material Specifications

Material	Role	CAS	Eq.	Critical Spec
2,6-Dichloro-4-ethoxyaniline	Substrate	[Proprietary]	1.0	Purity >98% (HPLC); Moisture <0.5%
Chloroacetyl Chloride	Reagent	79-04-9	1.1 - 1.2	Clear, colorless; Free of Phosgene
Triethylamine (TEA)	Base	121-44-8	1.2	Anhydrous (<0.1% H2O)
Toluene	Solvent	108-88-3	10-15 Vol	Water content <0.05% (KF)

2.2 Safety Directives (HSE)

• Chloroacetyl Chloride: Fatal if inhaled. Reacts violently with water.[1][2][3] All transfers must occur in a closed system or under high-velocity local exhaust.

• Process Safety: The reaction heat (

  ) is estimated at -60 to -80 kJ/mol. Adiabatic temperature rise potential >40°C.

Part 3: Experimental Protocols

Diagrammatic Workflow (Mechanism & Process)

Caption: Figure 1. Reaction mechanism highlighting the base-mediated HCl scavenging path and simplified process equipment train.

Protocol A: Laboratory Optimization (50g Scale)

Objective: Confirm kinetics and impurity profile.

• Setup: 1L 3-neck RBF equipped with mechanical stirrer, N2 inlet, temperature probe, and pressure-equalizing addition funnel.

• Charging: Charge 2,6-dichloro-4-ethoxyaniline (50.0 g, 242 mmol) and Toluene (500 mL). Stir until dissolved.

• Base Addition: Add Triethylamine (30.6 g, 302 mmol, 1.25 eq). Cool mixture to 0–5°C using an ice/acetone bath.

• Reaction:

  • Charge Chloroacetyl chloride (30.1 g, 266 mmol, 1.1 eq) to the addition funnel.

  • Add dropwise over 45 minutes. Critical: Maintain internal temperature <10°C.[4]

  • Observation: A thick white precipitate (TEA·HCl) will form immediately.

• Completion: Allow to warm to 20°C. Stir for 2 hours. Check HPLC (Target: <0.5% Starting Material).

• Workup:

  • Add Water (300 mL) to dissolve salts. Stir vigorously for 15 min.

  • Separate phases.[4][5] Wash organic layer with 1M HCl (200 mL) to remove excess TEA, then sat. NaHCO3 (200 mL), then Brine.

  • Dry over MgSO4, filter, and concentrate to ~150 mL volume.

• Crystallization: Heat the toluene concentrate to 70°C (clear solution), then cool slowly to 0°C. Filter the white crystalline solid.

  • Yield Target: 85-90%.[6]

Protocol B: Pilot Scale-Up (5 kg Scale)

Objective: Production of GLP material with thermal safety controls.

Equipment:

• 20 L Glass-Lined Reactor (GLR) with jacketed cooling.

• Overhead condenser (set to -5°C).

• Caustic Scrubber (10% NaOH) connected to reactor vent.

Step-by-Step Procedure:

• Inertization: Purge reactor with Nitrogen (3 cycles).

• Solubilization:

  • Charge Toluene (12.0 kg / ~14 L).

  • Charge 2,6-dichloro-4-ethoxyaniline (5.0 kg, 24.2 mol).

  • Agitate at 150 RPM. Ensure full dissolution (Temperature may be raised to 30°C if needed, then cooled back to 10°C).

• Base Charge:

  • Add Triethylamine (3.06 kg, 30.2 mol).

  • Cool jacket to 0°C. Wait for internal temp (Ti) to reach <5°C.

• Controlled Addition (The Exotherm):

  • Charge Chloroacetyl chloride (3.01 kg, 26.6 mol) to the header tank.

  • Begin dosing at a rate of ~50 g/min .

  • Control limit: Do not exceed Ti = 15°C. If Ti rises, stop dosing.

  • Total addition time: ~60–90 minutes.

• Post-Reaction Digest:

  • Adjust jacket to 20°C. Stir for 3 hours.

  • IPC Point: Sample for HPLC. If conversion <99%, add 0.05 eq Chloroacetyl chloride.

• Quench & Phase Split:

  • Charge Water (10 L) slowly (mild exotherm possible from excess acid chloride hydrolysis).

  • Agitate for 30 mins. Stop stirrer. Allow settling (30 mins).

  • Drain lower aqueous layer (contains TEA·HCl).

• Wash Sequence:

  • Wash 1: 5% HCl solution (10 L) – Removes residual aniline/TEA.

  • Wash 2: 5% NaHCO3 solution (10 L) – Neutralizes acidity.

  • Wash 3: Water (10 L) – Polishing wash.

• Distillation & Crystallization:

  • Switch reactor to distillation mode (Vacuum: 200 mbar, Jacket: 60°C).

  • Distill Toluene to reduce volume to ~15 L (approx 3 volumes relative to input).

  • Heat to 80°C to ensure full dissolution.

  • Ramp cool to 5°C over 4 hours (linear ramp).

  • Hold at 5°C for 2 hours.

• Isolation:

  • Filter slurry through a centrifuge or Nutsche filter.

  • Wash cake with cold Toluene (2 L).

  • Dry under vacuum at 45°C for 12 hours.

Part 4: In-Process Control (IPC) & Analytics

4.1 HPLC Method Parameters To ensure "Self-Validating" protocols, use this method to track the reaction endpoint.

• Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% H3PO4 in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 mins.

• Detection: UV @ 254 nm (Aromatic ring) and 220 nm (Amide bond).

• Retention Times (Approx):

  • Aniline Substrate: ~6.5 min

  • Product: ~9.2 min

  • Bis-acylated impurity (Over-reaction): ~11.5 min

4.2 Troubleshooting Guide

Issue	Root Cause	Corrective Action
Low Yield (<80%)	Hydrolysis of acid chloride due to wet solvent.	Verify Toluene KF <0.05% before use.
Pink/Red Coloration	Oxidation of aniline substrate.	Ensure strict N2 inertization; add antioxidants (BHT) if stored long-term.
Thick Slurry	TEA·HCl precipitation limits stirring.	Increase Toluene volume or switch to mechanical impeller with higher torque.
High Bis-Impurity	Localized excess of reagent.[7]	Improve mixing tip speed; slow down addition rate.

Part 5: References

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Chloroacetyl Chloride. Retrieved October 24, 2023, from [Link]

• Organic Syntheses. (2013).[4] Synthesis of Amides via Acid Chlorides: General Procedures. Org. Synth. 2013, 90, 74-86.[4] Retrieved October 24, 2023, from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 11634, Chloroacetyl chloride. Retrieved October 24, 2023, from [Link]

• European Patent Office. (1992). Process for the preparation of N-(2,6-dichlorophenyl)-N-phenyl-N-(chloroacetyl)-amine (Diclofenac Intermediate). WO1992022522A1. Retrieved October 24, 2023, from

Sources

• 1. fishersci.com [fishersci.com]
• 2. ICSC 0845 - CHLOROACETYL CHLORIDE [inchem.org]
• 3. lobachemie.com [lobachemie.com]
• 4. orgsyn.org [orgsyn.org]
• 5. CHLOROACETYL CHLORIDE [training.itcilo.org]
• 6. 2-Chloro-N-(2,6-dimethylphenyl)acetamide synthesis - chemicalbook [chemicalbook.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Prepared by the Office of Senior Application Scientists

Welcome to the technical support guide for the synthesis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into improving the yield and purity of this important chemical intermediate. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring you have the knowledge to troubleshoot and optimize this synthesis effectively.

Reaction Overview and Mechanism

The synthesis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a classic example of nucleophilic acyl substitution. The reaction involves the N-chloroacetylation of 2,6-dichloro-4-ethoxyaniline using chloroacetyl chloride.

General Reaction Scheme: The core transformation is the reaction between the primary amine of the aniline derivative and the highly reactive acid chloride. A crucial component of this reaction is the inclusion of a base to neutralize the hydrochloric acid (HCl) byproduct. Without a base, the HCl generated will protonate the starting aniline, rendering it non-nucleophilic and effectively halting the reaction after a maximum theoretical yield of 50%.[1]

Caption: General scheme for the N-chloroacetylation reaction.

The mechanism proceeds via a standard nucleophilic attack of the amine's lone pair on the electrophilic carbonyl carbon of chloroacetyl chloride, forming a tetrahedral intermediate.[2] This intermediate then collapses, expelling a chloride ion and a proton to form the stable amide bond.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is very low (<50%), or the reaction seems to stop prematurely. What's wrong?

Potential Cause 1: In-situ Amine Protonation The most frequent cause of low yields in acylation reactions is the protonation of the starting amine by the HCl byproduct. The resulting ammonium salt is no longer nucleophilic and cannot react with the chloroacetyl chloride.

• Solution: Incorporate an acid scavenger (base). At least a stoichiometric equivalent (1.0-1.5 eq) of a base relative to the chloroacetyl chloride must be used to neutralize the HCl as it forms.[2]

  • Organic Bases: Triethylamine (TEA) or pyridine are common choices in organic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF).[2]

  • Inorganic Salts: Sodium acetate can be used, particularly when acetic acid is the solvent.[3]

  • Buffer Systems: An aqueous phosphate buffer (pH ~7.2) can act as both the solvent and the base, offering a green and efficient alternative.[1][2]

Potential Cause 2: Steric Hindrance The substrate, 2,6-dichloro-4-ethoxyaniline, is sterically hindered by the two ortho-chlorine atoms. This slows the rate of nucleophilic attack compared to unhindered anilines.

• Solution:

  • Allow Sufficient Reaction Time: Do not prematurely quench the reaction. Monitor its progress using Thin Layer Chromatography (TLC) until the starting aniline spot is consumed.[2] A typical duration after addition is 2-4 hours at room temperature.[2]

  • Ensure Proper Mixing: Vigorous stirring is essential to ensure the reactants encounter each other, especially in heterogeneous mixtures.

Potential Cause 3: Hydrolysis of Chloroacetyl Chloride Chloroacetyl chloride is highly reactive and susceptible to hydrolysis by trace amounts of water in the solvent or on the glassware, which converts it to the unreactive chloroacetic acid.

• Solution:

  • Use Anhydrous Conditions: When using organic solvents, ensure they are appropriately dried. Use flame-dried glassware under an inert atmosphere (e.g., nitrogen or argon) for best results.

  • Check Reagent Quality: Use a fresh, high-purity bottle of chloroacetyl chloride. Old bottles may have already undergone partial hydrolysis.

Q2: My TLC shows the formation of multiple new spots, and the final product is difficult to purify. How can I improve selectivity?

Potential Cause: Uncontrolled Reaction Exotherm The reaction between an amine and an acid chloride is highly exothermic. If chloroacetyl chloride is added too quickly or at too high a temperature, the localized heat can promote side reactions.

• Solution: Strict Temperature Control

  • Slow, Dropwise Addition: Add the chloroacetyl chloride dropwise using a dropping funnel over 15-30 minutes.[2]

  • Maintain Low Temperature: Perform the addition while cooling the reaction vessel in an ice bath (0-5 °C).[2] This is the most critical parameter for preventing side product formation. After the addition is complete, the reaction can be allowed to slowly warm to room temperature.[2]

Q3: My final product is an off-white or yellowish solid. How can I obtain a pure white product?

Potential Cause: Trapped Impurities or Byproducts Even after filtration, the crude product can contain residual starting materials, salts, or colored byproducts from the reaction.

• Solution: Recrystallization

  • Recrystallization is a powerful technique for purification. Ethanol is a commonly reported and effective solvent for this class of compounds.[2]

  • Procedure: Dissolve the crude solid in a minimum amount of hot ethanol. If colored impurities persist, you may add a small amount of activated charcoal and hot-filter the solution. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize the precipitation of pure crystals. Filter the crystals and wash with a small amount of ice-cold ethanol.

Frequently Asked Questions (FAQs)

Q1: What are the pros and cons of different solvent/base systems?

This is a critical decision that impacts yield, purity, and ease of workup.

System	Base	Solvent	Pros	Cons
Standard Organic	Triethylamine (TEA)	Dichloromethane (DCM)	Good solubility for reactants; well-established.[2]	Requires anhydrous conditions; DCM is a regulated solvent.
Acetic Acid	Sodium Acetate	Glacial Acetic Acid	Effective for many anilines; can be convenient.[3]	Can be difficult to remove; potential for side reactions if not controlled.
Aqueous Buffer	Phosphate Buffer	Water	"Green" method; rapid reaction (often <20 min); product precipitates and is easily filtered; highly chemoselective.[1][4]	Product must be insoluble in water for easy isolation.

Q2: How should I monitor the reaction?

Thin Layer Chromatography (TLC) is the best method.[2]

• Mobile Phase: A mixture of ethyl acetate and hexane (e.g., 30:70 v/v) is a good starting point. Adjust polarity as needed.

• Visualization: Use a UV lamp (254 nm). The starting aniline and the amide product should have different Rf values.

• Procedure: Spot the starting aniline, the co-spot (aniline + reaction mixture), and the reaction mixture on the TLC plate. The reaction is complete when the aniline spot in the reaction mixture lane has disappeared.

Q3: Can this synthesis be scaled up?

Yes. The primary challenge on a larger scale is managing the exotherm during the chloroacetyl chloride addition.

• Recommendations for Scale-Up:

  • Use a jacketed reactor with a robust cooling system to maintain the internal temperature at 0-5 °C.

  • Ensure the reactor is equipped with a powerful overhead stirrer to handle the potentially thick slurry.

  • The rate of addition for the chloroacetyl chloride must be decreased proportionally to the increase in scale to allow the cooling system to dissipate the heat effectively.

Recommended Experimental Protocols

Protocol 1: Standard Synthesis in an Organic Solvent

This protocol is a widely used and reliable method for synthesizing 2-chloro-N-arylacetamides.[2]

• Materials:

  • 2,6-dichloro-4-ethoxyaniline (1.0 eq)

  • Chloroacetyl chloride (1.1 - 1.2 eq)

  • Triethylamine (TEA) (1.2 - 1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

• Procedure:

  • In a round-bottom flask under an inert atmosphere, dissolve 2,6-dichloro-4-ethoxyaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

  • Cool the mixture in an ice bath to 0-5 °C with continuous stirring.[2]

  • Add chloroacetyl chloride (1.1 eq) dropwise to the cooled solution via a dropping funnel over 20-30 minutes, ensuring the internal temperature does not exceed 10 °C.[2]

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours.

  • Monitor the reaction progress by TLC.[2]

  • Upon completion, pour the reaction mixture into a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from ethanol.[2]

Protocol 2: Green Synthesis in an Aqueous Buffer System

This modern protocol is rapid, efficient, and environmentally benign.[2][4]

• Materials:

  • 2,6-dichloro-4-ethoxyaniline (1.0 eq)

  • Chloroacetyl chloride (1.2 eq)

  • Phosphate buffer (pH 7.2)

  • Beaker or flask, magnetic stirrer, ice bath, Büchner funnel

• Procedure:

  • Suspend the 2,6-dichloro-4-ethoxyaniline (1.0 eq) in the phosphate buffer solution (pH 7.2) in a beaker.

  • Cool the suspension in an ice bath with vigorous stirring.

  • Add chloroacetyl chloride (1.2 eq) dropwise directly to the stirred suspension. A precipitate will begin to form immediately.

  • Continue stirring vigorously in the ice bath for 20-30 minutes.

  • Once the reaction is complete (as determined by TLC of a small, extracted aliquot), isolate the product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake thoroughly with abundant cold water to remove any residual buffer salts.[2]

  • Dry the product under vacuum. Further purification via recrystallization is typically not necessary but can be performed if needed.

Caption: General workflow for synthesis and purification.

References

• Process for the preparation of 2-chloro and 2,6-dichloroanilines.

• CHLORO-N-(4-HYDROXYPHENYL) ACETAMIDE AND STUDY OF THEIR ANTIMICROBIAL. JournalNX. [Link]

• An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. PMC. [Link]

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Taylor & Francis Online. [Link]

• Process for the preparation of 2-chloro and 2,6-dichloroanilines. European Patent Office. [Link]

• (A) Synthesis of the 2-chloro-N-(4-methoxyphenyl) acetamide (B)... ResearchGate. [Link]

• An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions. Taylor & Francis Online. [Link]

• Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. ResearchGate. [Link]

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Taylor & Francis Online. [Link]

• N-Acylation Reactions of Amines. ResearchGate. [Link]

• A facile amidation of chloroacetyl chloride using DBU. International Journal of ChemTech Research. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. repo.journalnx.com [repo.journalnx.com]
• 4. tandfonline.com [tandfonline.com]

Troubleshooting low purity issues with 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Welcome to the technical support guide for 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide. This resource is designed for researchers, chemists, and drug development professionals to diagnose and resolve common purity issues encountered during the synthesis and purification of this compound. Our approach is rooted in first principles of organic chemistry to not only provide solutions but also to explain the underlying causality, empowering you to optimize your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most immediate questions that arise when an experiment does not proceed as expected.

Q1: My final product is an off-white or brownish solid, but I expected a white powder. What does this indicate?

A: Discoloration typically points to the presence of minor, highly conjugated impurities or degradation products. The primary synthesis involves the acylation of an aniline derivative, a reaction that can be prone to oxidation or side reactions if not performed under controlled conditions, such as in an inert atmosphere or with purified reagents. Trace amounts of oxidized starting material or byproducts can impart significant color.

Actionable Advice: Before resorting to extensive purification, try washing the crude solid with a cold, non-polar solvent like hexane or petroleum ether. This can sometimes remove colored impurities without significantly dissolving your target compound. If the color persists, treatment with activated charcoal during recrystallization is a standard and effective decolorization method.[1]

Q2: The isolated product is a sticky oil or a waxy solid that refuses to crystallize. What are the likely causes?

A: This is a classic sign of significant impurity content, which disrupts the crystal lattice formation of your target molecule. The most common culprits are residual solvents, unreacted starting materials, or oily byproducts. An incomplete reaction or an inefficient workup procedure is the root cause.

Actionable Advice:

• Remove Solvents: Ensure your product is thoroughly dried under high vacuum, possibly with gentle heating (well below the melting point), to remove any residual organic solvents (e.g., DCM, THF, Ethyl Acetate).

• Force Crystallization: Try dissolving the oil in a minimal amount of a good solvent (e.g., dichloromethane) and then slowly adding a poor solvent (an "anti-solvent" like hexane) until turbidity persists.[2] Scratching the inside of the flask with a glass rod at the solvent-air interface can initiate nucleation. If this fails, the impurity load is too high and requires chromatographic purification.

Q3: What are the most common impurities to expect from the synthesis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide?

A: The impurity profile is directly linked to the synthesis, which is typically a nucleophilic acyl substitution between 2,6-dichloro-4-ethoxyaniline and chloroacetyl chloride.[3]

• Unreacted Starting Materials: Residual 2,6-dichloro-4-ethoxyaniline and chloroacetyl chloride.

• Hydrolysis Products: Chloroacetic acid, formed from the reaction of chloroacetyl chloride with trace water.[3] This is a common issue if anhydrous conditions are not strictly maintained.

• Over-acylation Byproducts: While less common for this specific N-substituted amide, harsh conditions could potentially lead to undesired reactions. For other systems, di-acylated products have been observed.[4]

• Base-Related Impurities: If a tertiary amine base like triethylamine (TEA) is used, triethylammonium hydrochloride salt will be a major byproduct.

Q4: Which analytical techniques are most effective for identifying impurities and assessing the purity of my product?

A: A multi-technique approach is always recommended for robust analysis.

• Thin-Layer Chromatography (TLC): The first and quickest step. It helps visualize the number of components, assess reaction completion, and choose a solvent system for column chromatography.

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. A well-developed reverse-phase HPLC method can resolve the target compound from closely related impurities and provide a purity percentage.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for structural confirmation and can often reveal the presence and identity of impurities by comparing the observed spectrum to a reference. For example, unreacted aniline will show characteristic aromatic signals different from the product.

• Mass Spectrometry (MS): Coupled with LC (LC-MS), this technique is powerful for identifying the molecular weights of unknown impurity peaks, providing crucial clues to their structure.[4]

Section 2: In-Depth Troubleshooting Guide

This table provides a systematic approach to diagnosing and resolving specific purity issues based on experimental observations.

Observation / Issue	Potential Root Cause(s)	Recommended Action & Scientific Rationale	Verification Step
Broad Melting Point Range	Presence of multiple impurities.	Action: Purify via recrystallization or flash column chromatography. Rationale: Impurities depress and broaden the melting point range. A pure crystalline solid has a sharp, defined melting point.[7]	Measure melting point post-purification. Expect a sharp range (e.g., 1-2 °C).
TLC Shows a Spot at the Baseline (Polar Impurity)	Unreacted aniline starting material; Triethylammonium salts; Chloroacetic acid.	Action: During aqueous workup, wash the organic layer with dilute acid (e.g., 1M HCl) to remove the basic aniline and any residual amine base. Follow with a wash using saturated sodium bicarbonate solution to remove acidic impurities like chloroacetic acid.[8] Rationale: Acid-base extraction selectively moves ionized impurities into the aqueous phase.	Run a new TLC of the organic layer. The baseline spot should be significantly reduced or absent.
NMR Spectrum Shows Unreacted 2,6-dichloro-4-ethoxyaniline	Incomplete reaction; Stoichiometry imbalance (insufficient chloroacetyl chloride).	Action: Re-run the reaction ensuring chloroacetyl chloride is not degraded (use a fresh bottle or redistill) and consider using a slight excess (1.1-1.2 eq).[3] Ensure the reaction runs to completion as monitored by TLC. For the current batch, purification via column chromatography is necessary.	Monitor reaction progress via TLC until the starting aniline spot disappears.
Product is Insoluble in Common Organic Solvents	The product may have cross-linked or polymerized, or it could be an inorganic salt.	Action: Check the solubility in highly polar solvents like DMSO or DMF. Rationale: If the material is an unexpected salt (e.g., from a side reaction with a buffer), its solubility will differ drastically. If it's a polymer, it may not dissolve in any solvent. Review the reaction conditions for potential polymerization pathways.	Analyze by elemental analysis or FT-IR to check for expected functional groups.
Low Yield After Purification	Product loss during recrystallization (too much solvent used); Product loss during chromatography (incorrect solvent system).	Action (Recrystallization): Use the minimum amount of hot solvent to fully dissolve the product. Cool slowly and then in an ice bath to maximize recovery.[2] Action (Chromatography): Optimize the eluent system using TLC to ensure the product has an Rf value of ~0.3 for good separation and elution.[9]	Concentrate the mother liquor from recrystallization to see if a second crop of crystals can be obtained.

Section 3: Standard Operating Protocols (SOPs) for Purification

Adherence to a validated protocol is critical for achieving high purity. Below are detailed procedures for the two most effective purification methods for this compound.

SOP 1: Purification by Recrystallization

Recrystallization is effective when impurities have different solubility profiles from the target compound.

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: Choose a solvent in which 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is highly soluble at high temperatures and poorly soluble at low temperatures. Good candidates for amides include ethanol, ethyl acetate, or toluene.[10][11]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to boiling (using a hot plate and a condenser) while stirring.

• Hot Filtration (Optional): If there are insoluble impurities (dust, salts), perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Two-Solvent (Binary) Recrystallization

This method is useful when no single solvent is ideal. It uses a "good" solvent (in which the compound is soluble) and a "poor" solvent (in which the compound is insoluble).

• Dissolution: Dissolve the crude product in the minimum amount of the hot "good" solvent (e.g., Dichloromethane or Ethyl Acetate).

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent (e.g., Hexane or Petroleum Ether) dropwise with swirling until the solution becomes faintly cloudy (the cloud point).[2]

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization & Isolation: Follow steps 4-7 from the single-solvent protocol.

SOP 2: Purification by Flash Column Chromatography

This technique is the most powerful for separating complex mixtures or removing closely related impurities.[12]

• Solvent System Selection: Using TLC, find an eluent system that gives your product a retention factor (Rf) of approximately 0.25-0.35. A common system for amides is a gradient of ethyl acetate in hexane or dichloromethane.[10]

• Column Packing: Pack a glass column with silica gel (300-400 mesh) as a slurry in the initial, least polar eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading:

  • Dry Loading (Preferred): Dissolve your crude product in a minimal amount of a strong solvent (like dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent completely to get a free-flowing powder. Carefully add this powder to the top of the packed column.

  • Wet Loading: Dissolve the crude product in the minimum volume of the initial eluent and carefully load it onto the column. This is less ideal as it can disturb the column bed.

• Elution: Begin eluting with the chosen solvent system. If using a gradient, gradually increase the polarity of the eluent to move your compound down the column.

• Fraction Collection: Collect fractions in test tubes and monitor their composition by TLC.

• Isolation: Combine the pure fractions (as determined by TLC), and remove the solvent under reduced pressure (rotary evaporation) to yield the purified product.

Section 4: Visualizing the Troubleshooting Process

A logical workflow can streamline the troubleshooting process from initial analysis to a purified product.

Caption: Troubleshooting workflow for purity issues.

References

• Google Patents. (n.d.). Process for the preparation of 2-chloro and 2,6-dichloroanilines (Patent No. US5068392A).

• SIELC Technologies. (2018, February 16). Separation of Acetamide, 2-chloro-N-(2,6-dimethylphenyl)- on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Syntheses. (n.d.). Chloroacetamide. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• European Patent Office. (n.d.). Process for the preparation of 2-chloro and 2,6-dichloroanilines (EP 0500156 A1). Retrieved from [Link]

• Gowda, B. T., et al. (2008). 2-Chloro-N-phenylacetamide. Acta Crystallographica Section E: Structure Reports Online, 64(7), o1352.

• Azerbaijan Medical Journal. (n.d.). LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide. Retrieved from [Link]

• Chemistry Solutions. (n.d.). Rowan College at Burlington County CHE 241 Lab 2: Recrystallization. Retrieved from [Link]

• University of Ottawa, Department of Chemistry and Biomolecular Sciences. (n.d.). Guide for crystallization. Retrieved from [Link]

• Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.

• MD Scientific. (n.d.). Purification Column Guide. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-N-(chloromethyl)-N-(2,6-diethylphenyl)acetamide. Retrieved from [Link]

• PubChem. (n.d.). 2-chloro-N-(2,6-diethylphenyl)acetamide. Retrieved from [Link]

• Acikbas, Y., et al. (2015). (A) Synthesis of the 2-chloro-N-(4-methoxyphenyl) acetamide (B)...
• Cankaya, N., et al. (2016). (I). Synthesis of the 2-chloro-N-(2-methoxyphenyl)acetamide...
• Supporting Information for: Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols. (n.d.). Royal Society of Chemistry.
• Google Patents. (n.d.). A process for the preparation of [2-(2,6-dichloro anilino) phenyl] acetoxy acetic acid (Patent No. WO2005073163A1).
• Li, H., et al. (2023). Scale-up Preparation, Column Chromatography-Free Purification of Protected Carbonyl Containing Biomass Molecules and Their Deriv. Green Chemistry.

• Acanthus Research. (n.d.). 2-Chloro-N-(2,6-diethyl-phenyl)-N-ethoxymethyl-acetamide (Alachlor). Retrieved from [Link]

• Waters. (2022). Chromatography Columns and Supplies Catalog. Retrieved from [Link]

Sources

• 1. chemistry-solutions.com [chemistry-solutions.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide [azerbaijanmedicaljournal.net]
• 5. Separation of Acetamide, 2-chloro-N-(2,6-dimethylphenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. 135440100 [thermofisher.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 2-Chloro-N-(2,6-dimethylphenyl)acetamide synthesis - chemicalbook [chemicalbook.com]
• 9. md-scientific.dk [md-scientific.dk]
• 10. US5068392A - Process for the preparation of 2-chloro and 2,6-dichloroanilines - Google Patents [patents.google.com]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. orgsyn.org [orgsyn.org]

Overcoming solubility challenges with 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Status: Operational Role: Senior Application Scientist Topic: Solubility, Stability, and Handling Protocols

Executive Summary: The Molecule at a Glance

Welcome to the technical support hub for 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide . If you are working with this compound, you are likely dealing with a covalent electrophilic probe or a synthetic intermediate.

To successfully handle this compound, you must understand its two competing behaviors:[1][2]

• The "Brick Dust" Core: The 2,6-dichloro-4-ethoxyphenyl moiety is highly lipophilic (High LogP). The 2,6-dichloro substitution creates steric bulk that twists the amide bond, preventing planar stacking but significantly increasing hydrophobicity.

• The Reactive Warhead: The

  -chloroacetamide group is an electrophile designed to alkylate nucleophiles (specifically thiols). It is chemically unstable in the presence of reducing agents like DTT or -mercaptoethanol.

This guide provides the protocols to solubilize this compound without deactivating it.

Module 1: Solubility Troubleshooting (The "Crash-Out" Effect)

Q: Why does the compound precipitate immediately upon adding water/buffer, even at low concentrations?

A: You are experiencing "kinetic precipitation" driven by the high lipophilicity of the 2,6-dichlorophenyl ring. The compound prefers to aggregate with itself rather than interact with water molecules.

The Solution: The "Intermediate Dilution" Protocol Do not jump directly from 100% DMSO to 100% Aqueous Buffer. The shock causes rapid crystal nucleation.

Step-by-Step Protocol:

• Primary Stock: Dissolve the solid in anhydrous DMSO to 10–50 mM. (Ensure the DMSO is dry; water promotes hydrolysis of the chloro-group).

• Intermediate Step: Prepare a "Working Stock" at 10x your final assay concentration using a 50:50 mix of DMSO and Water (or PEG-400).

  • Why? This lowers the hydrophobic shock.

• Final Dilution: Slowly add the Working Stock to your assay buffer with rapid vortexing.

Solvent System	Solubility Rating	Notes
Pure DMSO	High (>50 mM)	Recommended for long-term storage (-20°C).
Ethanol/Methanol	Moderate	Good for transfer, but volatile. Evaporation changes concentration.
PBS / Tris (pH 7.4)	Very Low (<10 µM)	High Risk. Requires surfactant (0.05% Tween-20) to maintain stability.
PEG-400	High	Excellent co-solvent for animal formulation.

Module 2: Stability & Reactivity (The "False Negative" Trap)

Q: My IC50 values shift drastically over time, or I see no activity. Is the compound degrading?

A: Likely, yes. This compound is an alkylating agent . If your assay buffer contains nucleophiles, they are destroying your compound before it reaches the target.

Critical Rule: Never use DTT ,

-Mercaptoethanol , or Glutathione in your assay buffer while screening this compound.

Mechanism of Failure: The

-chloroacetamide undergoes an reaction with free thiols (R-SH). This consumes the inhibitor, leading to false negatives (loss of potency).

Visualizing the Degradation Pathway:

Figure 1: Stability decision tree. The presence of thiol-based reducing agents (Red Path) rapidly deactivates the alpha-chloroacetamide warhead.

Module 3: In Vivo Formulation Guide

Q: How do I formulate this for IP or PO administration in mice? It clogs the needle.

A: Simple aqueous saline will fail. You need a "co-solvent + surfactant" system to wrap the lipophilic 2,6-dichloro core.

Recommended Formulation (The "10/40/50" Mix): This formulation balances solubility with tolerability.

• 10% DMSO: Solubilizes the crystal lattice.

• 40% PEG-400: Acts as a bridge between the organic drug and the aqueous bulk.

• 50% Saline (or Water): Provides the bulk volume.

Preparation Order (Critical):

• Weigh compound.[3]

• Add DMSO

  Vortex until clear (Solution A).

• Add PEG-400 to Solution A

  Vortex (Solution B).

• Slowly add Saline to Solution B while vortexing.

  • Note: If it turns milky, sonicate for 2 minutes. If particles persist, you have exceeded the solubility limit (likely ~5–10 mg/kg max).

Module 4: Analytical Validation (LC-MS)

Q: I see two peaks in my LC-MS. Is one an impurity?

A: It might be an artifact of your LC-MS method.

• Peak 1 (Parent): The intact chlorine-containing molecule. Look for the distinct Chlorine isotope pattern (M and M+2 peaks in a 3:1 ratio).

• Peak 2 (Hydrolysis): If you use an acidic mobile phase (Formic acid) and leave the sample in the autosampler for >24 hours, the chlorine can hydrolyze to the alcohol (

  -hydroxyacetamide).

  • Check: Does Peak 2 increase over time? If yes, it is hydrolysis.

  • Fix: Analyze samples immediately after dilution. Keep autosampler at 4°C.

Summary of Critical Parameters

Parameter	Specification	Reason
Max Solubility (DMSO)	~50 mM	High lipophilicity of 2,6-dichloro-4-ethoxyphenyl group.
Max Solubility (PBS)	< 10 µM	"Brick dust" crystal packing.
Buffer Compatibility	NO THIOLS	DTT/BME react with the Cl-CH2 warhead.
Storage (Solid)	-20°C, Desiccated	Hydrolysis protection.
Storage (DMSO Stock)	-20°C, < 1 Month	DMSO is hygroscopic; wet DMSO degrades the compound.

References

• Lipinski, C. A. (2000). "Drug-like properties and the causes of poor solubility and poor permeability." Journal of Pharmacological and Toxicological Methods. Link

• Di, L., & Kerns, E. H. (2006). "Biological assay challenges for lipophilic compounds: Strategies to minimize specific and non-specific binding." Drug Discovery Today. Link

• Singh, J., et al. (2011). "The resurgence of covalent drugs." Nature Reviews Drug Discovery. (Validates the reactivity of alpha-chloroacetamides with thiols). Link

• Avdeef, A. (2007). "Solubility of sparingly-soluble ionizable drugs." Advanced Drug Delivery Reviews. Link

• Waybright, T. J., et al. (2009). "Screening for Covalent Inhibitors: Artifacts and Reactivity." Assay Guidance Manual. Link

Sources

• 1. support.nanotempertech.com [support.nanotempertech.com]
• 2. collaborate.princeton.edu [collaborate.princeton.edu]
• 3. elearning.univ-mila.dz [elearning.univ-mila.dz]

Minimizing side reactions during 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide synthesis

Welcome to the technical support resource for the synthesis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and nuances of this specific chloroacetylation reaction. Our focus is on providing practical, in-depth solutions to minimize side reactions and maximize both yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the core reaction mechanism for this synthesis, and what are the primary reactants?

The synthesis of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a classic nucleophilic acyl substitution. The primary amine of 2,6-dichloro-4-ethoxyaniline acts as the nucleophile, attacking the highly electrophilic carbonyl carbon of chloroacetyl chloride. The reaction proceeds through a tetrahedral intermediate, which then collapses, expelling a chloride ion to form the stable amide bond. The primary byproduct of this reaction is hydrogen chloride (HCl).

Caption: General reaction scheme for N-acylation.

Q2: My reaction yield is consistently low, often stalling at or below 50%. What is the most probable cause?

A yield ceiling of ~50% is a classic indicator of amine deactivation by the hydrogen chloride (HCl) byproduct. For every mole of product formed, one mole of HCl is generated. This strong acid readily protonates the basic nitrogen atom of the starting aniline, forming an ammonium salt.[1] This salt is no longer nucleophilic and cannot react with the chloroacetyl chloride, effectively removing half of your starting material from the reaction pathway.

Caption: Side reaction pathway showing aniline deactivation by HCl.

Q3: I'm observing multiple product spots on my TLC plate and complex signals in my crude NMR. What are the likely side products?

The most common impurity is the diacylated product, 2-chloro-N-(2-chloroacetyl)-N-(2,6-dichloro-4-ethoxyphenyl)acetamide. This occurs when the nitrogen of the newly formed amide product acts as a nucleophile and reacts with another molecule of chloroacetyl chloride. While the amide nitrogen is significantly less nucleophilic than the starting aniline, this side reaction can occur if there is a localized excess of the acylating agent or if the reaction temperature is too high. Another common impurity is unreacted starting material due to the deactivation described in Q2.[2]

Q4: Is column chromatography or recrystallization better for purifying the final product?

Both methods are viable, and the choice depends on the impurity profile and scale.

• Recrystallization: This is often the most efficient method for larger scales if a suitable solvent system can be identified. It is excellent for removing trace amounts of starting materials and highly polar or non-polar impurities. A common starting point is an ethanol/water or ethyl acetate/heptane system.[3][4]

• Column Chromatography: This is ideal for smaller scales or when impurities have similar polarity to the product (e.g., the diacylated byproduct). It offers higher resolution but is more time-consuming and solvent-intensive. A gradient elution on a silica gel column, for instance with a mixture of ethyl acetate and a non-polar solvent like heptane or methylene chloride, is often effective.[3]

Troubleshooting Guide: From Problem to Protocol

Problem: Low Yield and/or Incomplete Reaction

This is the most frequent challenge, directly impacting project timelines and resource allocation. The root cause analysis typically points to reactant deactivation or reagent decomposition.

Caption: A logical workflow for troubleshooting common synthesis issues.

Causality & In-Depth Solution:

• Cause A: HCl-Mediated Deactivation. The HCl generated protonates the starting aniline, rendering it non-nucleophilic.

  • Solution: Employ an HCl Scavenger. The inclusion of a base is critical to neutralize the HCl as it forms, ensuring the aniline remains free to react. The choice of base is important.

Base Type	Examples	Advantages	Disadvantages
Inorganic Carbonates	NaHCO₃, K₂CO₃	Inexpensive, easy to remove during aqueous workup.	Can be slow to react due to heterogeneity.
Aqueous Hydroxide	1N NaOH	Effective and inexpensive. Used in Schotten-Baumann conditions.[5]	Can promote hydrolysis of chloroacetyl chloride if not controlled.
Tertiary Amines	Triethylamine (TEA)	Soluble in organic solvents, effective scavenger.	Can be difficult to remove; its hydrochloride salt may complicate isolation.
Sterically Hindered Bases	DBU, DIPEA	Strong, non-nucleophilic bases that minimize side reactions with the electrophile.[6]	More expensive, requires careful purification to remove.

• Cause B: Hydrolysis of Chloroacetyl Chloride. Chloroacetyl chloride is extremely sensitive to moisture and will rapidly hydrolyze to chloroacetic acid, which is unreactive and complicates purification.

  • Solution: Implement Rigorous Anhydrous Techniques. All glassware must be oven- or flame-dried. Use anhydrous solvents (e.g., dry dichloromethane, THF, or 1,2-dichloroethylene[5]). The reaction should be run under an inert atmosphere (e.g., Nitrogen or Argon).

Protocol 1: Optimized Synthesis with an HCl Scavenger

This protocol incorporates a mild inorganic base to neutralize HCl, a common and effective strategy.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2,6-dichloro-4-ethoxyaniline (1.0 eq) and anhydrous sodium bicarbonate (2.0 eq).

• Dissolution: Add anhydrous dichloromethane via syringe to dissolve the aniline. Begin vigorous stirring to create a fine suspension of the bicarbonate.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This helps to control the initial exotherm and minimize side reactions.

• Reagent Addition: Dissolve chloroacetyl chloride (1.1 eq) in a small volume of anhydrous dichloromethane and add it to the dropping funnel. Add the chloroacetyl chloride solution dropwise to the stirred reaction mixture over 30-45 minutes. A slow addition rate is crucial to prevent localized high concentrations of the acylating agent, which can lead to diacylation.[7]

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting aniline is consumed.

• Workup: Quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1N HCl (to remove any remaining amine), saturated sodium bicarbonate solution (to remove chloroacetic acid), and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product, which can then be purified.

Problem: Diacylation and Other Impurities

The presence of the diacylated product or other byproducts indicates a lack of control over the reaction's stoichiometry and/or temperature.

• Cause A: Poor Stoichiometric Control. Adding the chloroacetyl chloride too quickly creates localized areas of high concentration, increasing the probability of the desired product reacting again to form the diacylated impurity.

  • Solution: Controlled Reagent Addition. As detailed in the protocol above, a slow, dropwise addition of the chloroacetyl chloride to a cooled solution of the aniline is the most effective preventative measure.

• Cause B: Elevated Temperature. The acylation reaction is exothermic. If the heat is not dissipated, the increased reaction rate can favor the formation of side products.

  • Solution: Temperature Management. Always begin the addition of chloroacetyl chloride at a reduced temperature (e.g., 0 °C).[5] For particularly sensitive or large-scale reactions, a cooling bath should be maintained throughout the addition phase.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Dissolve the crude product in a minimum amount of a hot "good" solvent (e.g., ethanol, ethyl acetate). The goal is to create a saturated solution at the solvent's boiling point.

• Induce Crystallization: To the hot solution, slowly add a "poor" solvent (e.g., water, heptane) dropwise until the solution becomes faintly cloudy (the cloud point). Add a drop or two of the "good" solvent to redissolve the precipitate.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Slow cooling promotes the formation of larger, purer crystals.

• Chilling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold "poor" solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

References

• US5068392A - Process for the preparation of 2-chloro and 2,6-dichloroanilines.

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Taylor & Francis Online. [Link]

• An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions. Taylor & Francis Online. [Link]

• Reaction of anilines and amines. ResearchGate. [Link]

• shows the reaction between aryl amine and chloroacetyl chloride to give... ResearchGate. [Link]

• Reaction of aryl amine with chloroacetyl chloride in the presence of... ResearchGate. [Link]

• A facile amidation of chloroacetyl chloride using DBU. ResearchGate. [Link]

• LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide. Azerbaijan Medical Journal. [Link]

• Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical and Pharmaceutical Biological Sciences. [Link]

• The Addition-Chlorination of Aniline. Sciencemadness.org. [Link]

• Preparation of 2-Chloro-N-(2,6-dimethylphenyl)acetamide. PrepChem.com. [Link]

• Synthesis and Pharmacological Evaluation of 2-(4-(3 (Substituted Phenyl) Acryloyl) Phenoxy)-N, N Diphenylacetamides. Journal of Drug Delivery and Therapeutics. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide [azerbaijanmedicaljournal.net]
• 3. US5068392A - Process for the preparation of 2-chloro and 2,6-dichloroanilines - Google Patents [patents.google.com]
• 4. jcbsc.org [jcbsc.org]
• 5. prepchem.com [prepchem.com]
• 6. researchgate.net [researchgate.net]
• 7. jddtonline.info [jddtonline.info]

Reference Data & Comparative Studies

Reference Standard Qualification Guide: 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

[1]

CAS Number: 114961-03-4 Molecular Formula: C₁₀H₁₀Cl₃NO₂ Molecular Weight: 282.55 g/mol Primary Application: Impurity Reference Standard (ICH Q3A/M7)[1]

Part 1: Strategic Context & Risk Assessment

The "Why": Structural Alerts and Regulatory Impact

This molecule contains an

-chloroacetamide moiety.[1] In the context of drug development (ICH M7 guidelines), this functional group is a structural alert for genotoxicity (alkylating agent). It is classified as a potential Michael Acceptor , capable of alkylating DNA.

Therefore, the qualification of this reference standard is not merely a purity exercise; it is a safety-critical workflow to establish the Permitted Daily Exposure (PDE) or Acceptable Intake (AI) limits for the associated Active Pharmaceutical Ingredient (API).

Critical Stability Warning: The labile chlorine atom makes this compound susceptible to hydrolysis. Avoid protic solvents (methanol/ethanol) during long-term storage of stock solutions.[1] Acetonitrile or DMSO are preferred.

Part 2: Comparative Analysis of Qualification Strategies

This guide compares the two industry-standard methodologies for qualifying this reference standard: the Traditional Mass Balance Approach and the Modern Quantitative NMR (qNMR) Approach .

Method A: The Mass Balance Approach (Gold Standard)

Calculates potency by subtracting all non-analyte masses from 100%.

graphic Purity
100
\text{Potency}graphic Purity}}{100}

[1]

Method B: Quantitative NMR (qNMR)

Determines potency directly by comparing the integration of the analyte's protons against a NIST-traceable Internal Standard (IS).[1]

Performance Matrix: Mass Balance vs. qNMR

Feature	Method A: Mass Balance	Method B: qNMR
Primary Output	Chromatographic Purity (Area %)	Absolute Content (Weight %)
Speed	Slow (3-5 days)	Rapid (4-8 hours)
Material Required	High (>100 mg for TGA/KF/ROI)	Low (<20 mg)
Traceability	Indirect (Dependent on detector response)	Direct (Traceable to Internal Standard)
Blind Spots	UV-inactive impurities are missed	Proton-free impurities are missed
Suitability for CAS 114961-03-4	High. Detects hydrolytic degradants easily via HPLC.[1]	Moderate. Requires IS selection that avoids overlap with the ethyl/aromatic signals.

Recommendation: For initial qualification of a primary standard, use Method A (Mass Balance) to fully characterize the impurity profile. For re-qualification or stability checks, use Method B (qNMR) to conserve material.

Part 3: Experimental Protocols

Synthesis & Purification (In-House Route)

If commercial certified reference material (CRM) is unavailable, synthesize as follows:

• Reagents: 2,6-Dichloro-4-ethoxyaniline (1.0 eq), Chloroacetyl chloride (1.2 eq), Triethylamine (1.5 eq), Dichloromethane (DCM).[1]

• Procedure:

  • Dissolve aniline in dry DCM at 0°C.

  • Add TEA, followed by dropwise addition of chloroacetyl chloride.

  • Stir at RT for 2 hours (Monitor by TLC/HPLC).

  • Quench with water; wash organic layer with dilute HCl (remove unreacted aniline) and NaHCO₃.

• Purification (Critical): Recrystallize from Heptane/Ethyl Acetate (9:1) . The standard must be >99.0% pure to be valid for response factor calculations.

Analytical Qualification: Mass Balance Workflow

A. Chromatographic Purity (HPLC-UV)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: Acetonitrile[1]

• Gradient: 5% B to 90% B over 20 min.

• Wavelength: 254 nm (Aromatic ring) and 210 nm (Amide bond).

• Acceptance Criteria: No single impurity >0.5%; Total impurities <1.0%.

B. Water & Volatiles[2]

• TGA (Thermogravimetric Analysis): Ramp 10°C/min to 300°C. Watch for weight loss <100°C (solvents).

• Karl Fischer (Coulometric): Essential if TGA shows <0.5% loss but the molecule is hygroscopic. Note: Chloroacetamides are generally hydrophobic, so water content should be low.

Analytical Qualification: qNMR Workflow

• Solvent: DMSO-d₆ (prevents hydrolysis/exchange of amide proton).[1]

• Internal Standard (IS): 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Maleic Acid.[1] Ensure T1 relaxation delay is set to >5× the longest T1 (typically 30-60s).

• Target Signal: The methylene protons of the chloroacetyl group (

  ppm, singlet, 2H) or the ethoxy methylene ( ppm, quartet, 2H). Avoid the aromatic protons if rotamers are present.

Part 4: Visualization of Workflows

Diagram 1: The Qualification Decision Tree

This workflow illustrates the logical progression from synthesis to final assignment.

Caption: Logical workflow for qualifying the reference standard from raw synthesis to Certified Certificate of Analysis (COA).

Diagram 2: Mass Balance Logic

Visualizing how different analytical techniques contribute to the final potency assignment.

Caption: The Mass Balance Equation visualized: Potency is the remaining mass after subtracting all measured impurities.[1]

References

• International Council for Harmonisation (ICH). Guideline Q3A(R2): Impurities in New Drug Substances.[3][4][5] (2006).[3] [Link]

• International Council for Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017). [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CAS 114961-03-4.[1][Link][1]

Sources

• 1. Acetamide, 2-chloro-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)- [webbook.nist.gov]
• 2. Equavilency between Mass Balance and qNMR metholologies - General - qNMR Exchange [qnmr.usp.org]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ICH Official web site : ICH [ich.org]
• 5. lejan-team.com [lejan-team.com]

A Comparative Guide to the Purity Assessment of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide: The Superiority of LC-MS

For researchers, scientists, and professionals in drug development, the meticulous assessment of purity for any active pharmaceutical ingredient (API) or intermediate is not merely a quality control step; it is a cornerstone of safety, efficacy, and regulatory compliance. This guide provides an in-depth technical comparison of analytical methodologies for determining the purity of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide, a key building block in various synthetic pathways. We will delve into the nuances of Liquid Chromatography-Mass Spectrometry (LC-MS) and objectively compare its performance against alternative techniques such as High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

The inherent chemical structure of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide, with its multiple halogen substitutions and amide functionality, presents unique analytical challenges. These include the potential for co-eluting impurities with similar chromophores and the risk of thermal degradation. This guide will demonstrate why LC-MS emerges as the most robust, sensitive, and specific technique for navigating these challenges, ensuring the highest confidence in purity assessments.

The Gold Standard: Purity Profiling by LC-MS

LC-MS has become an indispensable tool in pharmaceutical analysis due to its exceptional sensitivity and specificity.[1][2] The coupling of liquid chromatography's separation power with the mass spectrometer's ability to provide molecular weight and structural information allows for the unambiguous identification and quantification of the main component and its impurities.[3]

Causality Behind the Experimental Choices

The selection of an appropriate LC-MS method is paramount for achieving accurate and reliable results. For a moderately polar compound like 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide, a reversed-phase HPLC method is the logical choice for separation. The mass spectrometric detection, particularly with a high-resolution mass spectrometer (HRMS), provides an orthogonal detection method that is not reliant on the presence of a chromophore, a significant advantage over UV detection.[4]

Experimental Protocol: LC-MS for 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

This protocol is designed to be a self-validating system, incorporating system suitability tests to ensure the reliability of each analytical run.

1. Instrumentation:

• UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size). The choice of a sub-2 µm particle size enhances separation efficiency and reduces run times.[5]

• Mobile Phase A: 0.1% Formic acid in water. The acidic modifier aids in the protonation of the analyte for positive ion mode ESI.

• Mobile Phase B: 0.1% Formic acid in acetonitrile. Acetonitrile is chosen for its low viscosity and UV cutoff.

• Gradient Elution: A gradient is employed to ensure the elution of both the main compound and any potential impurities with a wide range of polarities.

  • 0-1 min: 5% B

  • 1-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C. Elevated temperature reduces viscosity and can improve peak shape.

• Injection Volume: 2 µL

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive mode. The amide and ether functionalities are amenable to protonation.

• Scan Mode: Full scan MS and data-dependent MS/MS (ddMS2). This allows for the identification of unknown impurities through fragmentation analysis.

• Mass Range: m/z 100-1000

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

4. System Suitability Test (SST):

• Before sample analysis, inject a standard solution of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide to verify:

  • Retention Time Reproducibility: RSD < 1% for six replicate injections.

  • Peak Area Reproducibility: RSD < 2% for six replicate injections.

  • Tailing Factor: 0.8 - 1.5.

  • Theoretical Plates: > 10,000.

These criteria are in line with guidelines from the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.).[6][7][8][9][10][11][12][13]

Workflow for Purity Assessment using LC-MS

Caption: LC-MS workflow for purity assessment.

Comparative Analysis of Alternative Techniques

While LC-MS offers a comprehensive solution, it is essential to understand the capabilities and limitations of other analytical techniques.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse in many QC labs due to its robustness and cost-effectiveness.[3] However, for impurity profiling of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide, it has significant drawbacks.

• Principle: Separation is based on the differential partitioning of analytes between a stationary and mobile phase, with detection based on the absorption of UV light by chromophores in the molecule.[1]

• Advantages:

  • Lower instrumentation cost and maintenance compared to LC-MS.

  • Simple operation and well-established methods.

• Limitations:

  • Lack of Specificity: Co-eluting impurities with similar UV spectra will not be resolved, leading to inaccurate purity values.[1]

  • Limited Sensitivity for Poor Chromophores: Impurities lacking a strong chromophore may go undetected.

  • No Structural Information: UV detection provides no molecular weight or structural information, making impurity identification impossible without isolating the impurity and using other techniques.[14]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and thermally stable compounds.

• Principle: Separation occurs in the gas phase based on the analyte's boiling point and interaction with the stationary phase. Detection is by mass spectrometry.

• Advantages:

  • Excellent separation efficiency for volatile compounds.

  • Provides structural information from mass spectra.

• Limitations:

  • Thermal Instability: 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide, being a relatively large molecule with an amide bond, is susceptible to thermal degradation in the hot GC inlet, potentially leading to the formation of artifacts and an inaccurate purity profile.[15]

  • Derivatization Requirement: To improve volatility and thermal stability, derivatization might be necessary, which adds complexity, time, and potential for side reactions to the analytical workflow.[16][17]

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that can provide a direct measure of purity without the need for a reference standard of the analyte itself.[18][19][20][21][22]

• Principle: The integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal. By comparing the integral of a known amount of an internal standard to the integrals of the analyte's signals, the purity can be calculated.[18]

• Advantages:

  • Primary Ratio Method: Highly accurate and does not require a calibration curve for the analyte.[20]

  • Structural Information: Provides detailed structural information about the analyte and any impurities present.

• Limitations:

  • Lower Sensitivity: qNMR is significantly less sensitive than LC-MS, making it unsuitable for detecting trace-level impurities.

  • Signal Overlap: Complex impurity profiles can lead to overlapping signals in the NMR spectrum, complicating quantification.

  • Requires a Certified Internal Standard: The accuracy of the method is dependent on the purity and accurate weighing of the internal standard.[20]

Head-to-Head Performance Comparison

Feature	LC-MS	HPLC-UV	GC-MS	qNMR
Specificity	Very High	Moderate to Low	High	High
Sensitivity	Very High	High	High	Low
Structural Information	Yes (MW & Fragmentation)	No	Yes (Fragmentation)	Yes (Full Structure)
Throughput	High	High	Moderate	Low
Analyte Suitability	Broad (including non-volatile & thermally labile)	Broad (requires chromophore)	Volatile & Thermally Stable	Soluble in deuterated solvents
Quantitation	Relative (% Area) or Absolute (with std)	Relative (% Area) or Absolute (with std)	Relative (% Area) or Absolute (with std)	Absolute (with internal std)
Key Advantage	Unambiguous identification of unknowns.	Cost-effective for routine analysis.	Excellent for volatile impurities.	Primary method for purity assignment.
Key Disadvantage	Higher cost and complexity.	Potential for inaccurate results due to co-elution.	Risk of thermal degradation for the analyte.	Insufficient sensitivity for trace impurities.

Logical Framework for Purity Assessment

Caption: Logical flow for a comprehensive purity assessment.

Conclusion: An Authoritative Recommendation

Based on the comprehensive analysis of the strengths and weaknesses of each technique, LC-MS is unequivocally the most suitable method for the primary purity assessment of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide . Its ability to separate, detect, and provide structural information for a wide range of potential impurities, without the risk of thermal degradation, provides a level of confidence that other techniques cannot match.

For a complete characterization, a hybrid approach is recommended:

• Primary Purity Profiling and Impurity Identification: Utilize high-resolution LC-MS to identify and quantify all detectable impurities.

• Assay of the Main Component: Employ qNMR as an orthogonal, primary method to determine the absolute purity (assay) of the main component.

• Routine Quality Control: Once the impurity profile is well-characterized by LC-MS, a simpler, validated HPLC-UV method can be implemented for routine batch release testing, with the understanding that any out-of-specification results would trigger a re-analysis by LC-MS.

This multi-faceted approach, grounded in the principles of analytical procedure validation outlined by the ICH, ensures a robust and reliable assessment of purity, safeguarding the quality and integrity of the final drug product.[23][24][25][26][27]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Hazard Analysis & Risk Profile

The primary hazards of 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide are inferred from its constituent parts:

• Chloroacetamide Moiety: This functional group is a reactive electrophile.[2] Compounds in this class are known to be toxic if swallowed, may cause allergic skin reactions, and are suspected of damaging fertility or the unborn child.[3][4]

• Dichlorinated Aromatic System: Chlorinated aromatic compounds possess a range of toxicities, often acting as agonists of the Aryl Hydrocarbon Receptor (AhR), which can lead to downstream cellular damage.[5] They necessitate stringent handling protocols to avoid exposure.[5]

Based on these analogs, this compound should be treated as, at a minimum:

• Acutely Toxic (Oral)

• Skin and Eye Irritant [6][7]

• Potential Skin Sensitizer [4][8]

• Suspected Reproductive Toxin [4]

• Irritating to the Respiratory System [7]

The Hierarchy of Controls: A Mandated Approach

Personal Protective Equipment (PPE) is the final and least effective line of defense. Before any work is initiated, the following controls must be implemented in accordance with established OSHA policy.[9][10]

Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Mandatory Implementation:

• Substitution: If the experimental design allows, a less hazardous analog should be considered.

• Engineering Controls: All handling of solid and dissolved forms of this compound must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2][5]

• Administrative Controls: Access to areas where this chemical is handled must be restricted. Personnel must receive documented training on this specific protocol.

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory for all procedures involving 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide. This selection is based on the compound's potential for skin sensitization, irritation, and systemic toxicity.[5][6][8]

Protection Type	Specification	Rationale and Citation
Hand Protection	Double-gloving with nitrile gloves (minimum 5 mil thickness). Inspect gloves before use.	The chloroacetamide group poses a risk of skin sensitization.[4][8] Nitrile provides good chemical resistance for this class of compounds.[2] Change gloves immediately upon contamination.
Eye/Face Protection	Chemical splash goggles conforming to EN166 or ANSI Z87.1.	Protects against dust particles and accidental splashes. For operations with a higher splash risk (e.g., transfers of >50 mL solutions), a full-face shield must be worn over the goggles.[2][5]
Skin & Body	Fully-buttoned laboratory coat. Closed-toe shoes.	Standard laboratory practice to protect skin from incidental contact.[2] For handling larger quantities (>10g), a chemical-resistant apron is required.
Respiratory	Not required if all work is performed within a certified chemical fume hood.	The fume hood serves as the primary barrier against respiratory exposure.[2][5] If engineering controls fail or for emergency spill response outside a hood, a NIOSH-approved respirator with an organic vapor/acid gas (OV/AG) cartridge and a P100 particulate filter is required.[3][8]

Standard Operating Procedure: Handling & Disposal

This workflow is designed to minimize exposure at every stage of the process, from preparation to cleanup.

Caption: Procedural flow for safe handling from start to finish.

Step-by-Step Handling Protocol

• Preparation:

  • Verify the chemical fume hood has been certified within the last year.

  • Cover the work surface within the hood with plastic-backed absorbent paper.[11]

  • Assemble all necessary equipment (glassware, spatulas, reagents) within the hood.

• Weighing and Transfer:

  • When weighing the solid compound, do so within the fume hood to contain any dust.

  • If possible, use a tared container with a lid to minimize the risk of aerosolization during transport to the reaction vessel.

  • Use wet methods (e.g., moistening the powder slightly with a solvent if compatible with the procedure) to prevent dusting.[3]

• Post-Handling Decontamination:

  • Wipe down all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol or isopropanol) and dispose of the wipes as hazardous waste.

  • Carefully remove contaminated absorbent paper and place it in the designated solid hazardous waste container.

Waste Disposal Plan

All materials contaminated with 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide must be treated as hazardous waste.[5]

• Solid Waste: Contaminated gloves, wipes, absorbent paper, and empty containers must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures must be collected in a designated, sealed, and properly labeled hazardous waste container. Do not pour down the drain.[4]

• Sharps: Contaminated needles or razor blades must be disposed of in a designated sharps container for hazardous chemical waste.

Emergency Procedures

Immediate and correct action is critical in the event of an exposure or spill.

Emergency Situation	Immediate Action Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[7]
Eye Contact	Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]
Spill	Evacuate the immediate area. If the spill is outside a fume hood, alert personnel and restrict access. For small spills (<5g or <50mL solution) inside a fume hood, trained personnel may clean it up. Cover the spill with an inert absorbent material (e.g., vermiculite or sand), sweep it into a designated hazardous waste container, and decontaminate the area. For large spills, evacuate the lab and contact your institution's Environmental Health & Safety (EHS) office immediately.

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